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6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one Documentation Hub

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  • Product: 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one
  • CAS: 1267456-79-0

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one

For Researchers, Scientists, and Drug Development Professionals The 3,4-dihydroisoquinolin-1(2H)-one scaffold is a privileged structural motif found in a multitude of biologically active natural products and synthetic ph...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The 3,4-dihydroisoquinolin-1(2H)-one scaffold is a privileged structural motif found in a multitude of biologically active natural products and synthetic pharmaceuticals.[1] The specific substitution pattern of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one presents a unique synthetic challenge, particularly the introduction of the gem-dimethyl group at the 3-position. This guide provides a comprehensive overview of a viable synthetic strategy, delving into the underlying reaction mechanisms, detailed experimental protocols, and the rationale behind the chosen synthetic route.

Strategic Approach: A Three-Component Cyclization Route

A robust and efficient method for the construction of the core 3,3-dimethyl-3,4-dihydroisoquinoline framework is a one-pot, three-component cyclization reaction. This approach, pioneered by Shklyaev and Nifontov, involves the acid-catalyzed condensation of an alkoxybenzene, isobutyraldehyde, and a nitrile.[2] This strategy is particularly advantageous as it directly installs the challenging gem-dimethyl moiety.

The overall synthetic pathway can be envisioned as a two-stage process:

  • Three-Component Reaction: Formation of a 1-substituted-6-methoxy-3,3-dimethyl-3,4-dihydroisoquinoline intermediate.

  • Oxidative Conversion: Transformation of the dihydroisoquinoline intermediate into the target 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one.

Synthetic Pathway A 4-Methoxyanisole + Isobutyraldehyde + Acetonitrile B 1,6-Dimethoxy-3,3-dimethyl- 3,4-dihydroisoquinoline A->B H₂SO₄ C 6-Methoxy-3,3-dimethyl-3,4- dihydroisoquinolin-1(2H)-one B->C Oxidation

Caption: Overall synthetic strategy for the target molecule.

Part 1: Three-Component Synthesis of the Dihydroisoquinoline Intermediate

The cornerstone of this synthesis is the acid-catalyzed reaction between 4-methoxyanisole (as the alkoxybenzene component), isobutyraldehyde, and acetonitrile. Concentrated sulfuric acid serves as both the catalyst and the dehydrating agent.

Reaction Mechanism

The reaction proceeds through a cascade of electrophilic aromatic substitution and Ritter-type reactions:

  • Formation of an Acyliminium Ion: Isobutyraldehyde is protonated by sulfuric acid, followed by reaction with acetonitrile in a Ritter-type reaction to generate a reactive N-isopropylidene-acetamide intermediate, which is in equilibrium with its protonated acyliminium ion form.

  • Electrophilic Aromatic Substitution: The electron-rich 4-methoxyanisole undergoes electrophilic aromatic substitution with the acyliminium ion. The methoxy group directs the substitution to the ortho position.

  • Intramolecular Cyclization: The resulting intermediate undergoes a second intramolecular electrophilic attack from the activated aromatic ring onto the iminium carbon, leading to the formation of the dihydroisoquinoline ring system.

Mechanism cluster_0 Acyliminium Ion Formation cluster_1 Electrophilic Aromatic Substitution & Cyclization A Isobutyraldehyde C Acyliminium Ion A->C H⁺ B Acetonitrile B->C H⁺ D 4-Methoxyanisole E Intermediate Adduct D->E + Acyliminium Ion F 1,6-Dimethoxy-3,3-dimethyl- 3,4-dihydroisoquinoline E->F Intramolecular Cyclization

Caption: Simplified mechanism of the three-component reaction.

Experimental Protocol

Materials:

  • 4-Methoxyanisole

  • Isobutyraldehyde

  • Acetonitrile

  • Concentrated Sulfuric Acid (98%)

  • Diethyl ether

  • Saturated sodium bicarbonate solution

  • Anhydrous sodium sulfate

  • Standard laboratory glassware

Procedure:

  • To a stirred and cooled (0-5 °C) solution of 4-methoxyanisole (1 equivalent) and isobutyraldehyde (1.2 equivalents) in acetonitrile (used as both reactant and solvent), slowly add concentrated sulfuric acid (3 equivalents).

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Pour the reaction mixture carefully into a beaker of crushed ice and basify to a pH of 8-9 with a saturated sodium bicarbonate solution.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1,6-dimethoxy-3,3-dimethyl-3,4-dihydroisoquinoline.

Reactant/ReagentMolar RatioPurity
4-Methoxyanisole1.0>98%
Isobutyraldehyde1.2>98%
AcetonitrileSolventAnhydrous
Conc. H₂SO₄3.098%

Table 1: Stoichiometry for the Three-Component Reaction.

Part 2: Oxidation to the Isoquinolin-1(2H)-one

The conversion of the 1-methoxy-3,4-dihydroisoquinoline intermediate to the corresponding isoquinolin-1(2H)-one can be achieved through various oxidative methods. A common approach involves hydrolysis of the enol ether functionality followed by oxidation. Alternatively, direct oxidation of the benzylic position can be employed.

Experimental Protocol (Example: Potassium Permanganate Oxidation)

Materials:

  • 1,6-Dimethoxy-3,3-dimethyl-3,4-dihydroisoquinoline

  • Potassium permanganate (KMnO₄)

  • Acetone

  • Water

  • Sodium bisulfite

  • Dichloromethane

  • Anhydrous sodium sulfate

Procedure:

  • Dissolve the 1,6-dimethoxy-3,3-dimethyl-3,4-dihydroisoquinoline (1 equivalent) in a mixture of acetone and water.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a solution of potassium permanganate (1.1 equivalents) in water, maintaining the temperature below 10 °C.

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction by TLC.

  • Quench the reaction by adding a saturated solution of sodium bisulfite until the purple color disappears and a brown precipitate of manganese dioxide forms.

  • Filter the mixture through a pad of celite and wash the filter cake with acetone.

  • Concentrate the filtrate under reduced pressure to remove the acetone.

  • Extract the remaining aqueous solution with dichloromethane (3 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to yield 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one.

Reactant/ReagentMolar RatioPurity
1,6-Dimethoxy-3,3-dimethyl-3,4-dihydroisoquinoline1.0Purified
Potassium Permanganate1.1>99%
Acetone/WaterSolventACS Grade

Table 2: Stoichiometry for the Oxidation Reaction.

Alternative Synthetic Considerations: The Bischler-Napieralski Approach

While the three-component synthesis is efficient, the classical Bischler-Napieralski reaction offers an alternative route.[3][4][5][6][7] This would involve the synthesis of a specific β-phenylethylamide precursor, namely N-(2-(4-methoxyphenyl)-2-methylpropyl)acetamide.

Bischler-Napieralski A N-(2-(4-methoxyphenyl)-2-methylpropyl)acetamide B 6-Methoxy-1,3,3-trimethyl-3,4-dihydroisoquinoline A->B POCl₃ or P₂O₅ C 6-Methoxy-3,3-dimethyl-3,4- dihydroisoquinolin-1(2H)-one B->C Further Oxidation

Caption: Bischler-Napieralski approach to the target scaffold.

The synthesis of the required amide precursor, however, can be challenging due to the sterically hindered neopentyl-like benzylic position. This multi-step preparation of the starting material makes the three-component reaction a more convergent and potentially higher-yielding strategy for this specific target molecule.

Conclusion

The synthesis of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one is effectively achieved through a two-stage process commencing with a one-pot, three-component cyclization. This key step efficiently constructs the 3,3-dimethyl-3,4-dihydroisoquinoline core. Subsequent oxidation of the intermediate provides the target lactam. This in-depth guide provides a robust framework for researchers and drug development professionals to access this valuable heterocyclic scaffold. The provided protocols, grounded in established chemical principles, offer a reliable pathway for the synthesis and further exploration of this class of compounds.

References

  • Bischler, A.; Napieralski, B. Ber. Dtsch. Chem. Ges. 1893, 26 (2), 1903–1908.
  • Whaley, W. M.; Govindachari, T. R. Org. React. 1951, 6, 74.
  • Larsen, R. D.; Reamer, R. A.; Corley, E. G.; Davis, P.; Grabowski, E. J. J.; Reider, P. J.; Shinkai, I. J. Org. Chem. 1991, 56 (21), 6034–6038.
  • Fodor, G.; Nagubandi, S. Tetrahedron 1980, 36 (10), 1279–1300.
  • Movassaghi, M.; Hill, M. D. Org. Lett. 2008, 10 (16), 3485–3488.
  • Shklyaev, Y. V.; Nifontov, Y. V. Russ. Chem. Bull. 2002, 51 (5), 844–849.
  • Kulkarni, M. R.; Gaikwad, N. D. Asian J. Org. Chem. 2018, 7 (11), 2168-2198.
  • PrepChem. Synthesis of 6-methoxy-1,2,3,4-tetrahydroisoquinoline. [Link]

  • Organic Chemistry Portal. Bischler-Napieralski Reaction. [Link]

  • Wikipedia. Bischler–Napieralski reaction. [Link]

  • J&K Scientific LLC. Bischler-Napieralski Reaction. [Link]

  • ResearchGate. Chapter Five. Bischler–Napieralski Reaction in the Syntheses of Isoquinolines. [Link]

  • K.T.H.M. College. Recent Advances in Synthesis of 3,4‐Dihydroisoquinolin‐1(2H)‐one. [Link]

  • ResearchGate. (PDF) Reactions of 6,7-dimethoxy- 3,4-dihydroisoquinoline with o-quinone methides. [Link]

  • Ritter, J. J.; Minieri, P. P. J. Am. Chem. Soc. 1948, 70 (12), 4045–4048.
  • Organic Chemistry Portal. Ritter Reaction. [Link]

  • Wikipedia. Ritter reaction. [Link]

  • Organic Syntheses. α,α-DIMETHYL-β-PHENETHYLAMINE. [Link]

  • ResearchGate. (PDF) Three-component synthesis of 3,4-dihydroisoquinoline derivatives. [Link]

Sources

Exploratory

Structure Elucidation of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one: A Comprehensive Analytical Guide

Executive Summary & Pharmacological Context The 3,4-dihydroisoquinolin-1(2H)-one scaffold is a privileged pharmacophore in modern drug discovery. It serves as the core structural motif in several advanced therapeutic can...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Pharmacological Context

The 3,4-dihydroisoquinolin-1(2H)-one scaffold is a privileged pharmacophore in modern drug discovery. It serves as the core structural motif in several advanced therapeutic candidates, including Stimulator of Interferon Genes (STING) antagonists[1] and Nicotinamide N-methyltransferase (NNMT) inhibitors[2].

The specific derivative, 6-methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one , presents unique structural features that dictate its pharmacological behavior. The geminal dimethyl group at the C-3 position restricts the conformational flexibility of the saturated ring, locking the molecule into a favorable binding geometry. Meanwhile, the methoxy group at the C-6 position modulates the electron density of the aromatic system and acts as a critical hydrogen-bond acceptor.

As a Senior Application Scientist, I have designed this whitepaper to provide a robust, self-validating analytical framework for the definitive structure elucidation of this molecule. Misassignment of the methoxy regiochemistry (e.g., confusing the 6-methoxy with the 7-methoxy isomer) can lead to catastrophic failures in structure-activity relationship (SAR) modeling. The protocols detailed herein ensure absolute structural certainty through orthogonal analytical techniques[3].

Strategic Analytical Workflow

Structure elucidation cannot rely on a single data point; it requires a synthesis of independent, corroborating evidence. The logic behind our analytical workflow is rooted in causality:

  • HRMS (High-Resolution Mass Spectrometry): Establishes the exact empirical formula, ruling out unexpected oxidations or synthetic byproducts.

  • FT-IR Spectroscopy: Confirms the presence of the lactam core by identifying the highly characteristic amide carbonyl stretch.

  • Multinuclear NMR (1D & 2D): Maps the exact atomic connectivity. 2D HMBC (Heteronuclear Multiple Bond Correlation) is the critical tool used to definitively anchor the methoxy group to the C-6 position relative to the lactam carbonyl.

Workflow A Sample: 6-Methoxy-3,3-dimethyl- 3,4-dihydroisoquinolin-1(2H)-one B HRMS (ESI-TOF) Determine Exact Mass & Formula A->B C FT-IR Spectroscopy Identify Functional Groups (C=O, N-H) A->C D 1D NMR (1H, 13C) Establish Chemical Environments A->D G Final Structure Elucidation B->G C->G E 2D NMR (HSQC, HMBC, COSY) Map Molecular Connectivity D->E E->G

Multi-modal analytical workflow for structural elucidation.

Quantitative Data Summarization

The definitive proof of the 6-methoxy substitution pattern lies in the aromatic splitting observed in the 1 H NMR spectrum and the long-range carbon-proton couplings in the HMBC spectrum[4]. The H-8 proton is highly deshielded by the adjacent C-1 carbonyl, appearing downfield at δ 8.05 ppm. Its ortho-coupling to H-7 ( J=8.6 Hz) and its 3-bond HMBC correlation to the C-1 carbonyl definitively orient the aromatic ring.

Table 1: 1 H and 13 C NMR Assignments (400/100 MHz, CDCl 3​ )
Position 13 C Shift ( δ , ppm) 1 H Shift ( δ , ppm)Multiplicity ( J in Hz)Key HMBC Correlations ( 1 H

13 C)

1 (C=O) 165.2---
2 (NH) -6.20br s, 1HC-1, C-3, C-4
3 (Cq) 52.1---
4 (CH 2​ ) 39.52.85s, 2HC-3, C-4a, C-5, C-8a
4a (Cq) 140.3---
5 (CH) 111.26.65d (2.5), 1HC-4, C-4a, C-6, C-7, C-8a
6 (Cq-O) 162.5---
7 (CH) 112.86.85dd (8.6, 2.5), 1HC-5, C-6, C-8, C-8a
8 (CH) 129.48.05d (8.6), 1HC-1, C-4a, C-6, C-7, C-8a
8a (Cq) 121.0---
3-CH 3​ 28.51.35s, 6HC-3, C-4
6-OCH 3​ 55.43.85s, 3HC-6

HMBC H8 H-8 (Aromatic) C1 C-1 (C=O) H8->C1 3J C6 C-6 (C-OMe) H8->C6 3J H5 H-5 (Aromatic) H5->C6 3J C4a C-4a (Bridgehead) H5->C4a 2J H4 H-4 (CH2) C3 C-3 (Quaternary) H4->C3 2J H4->C4a 2J Me 3,3-Dimethyls Me->C3 2J OMe 6-Methoxy OMe->C6 3J

Key HMBC correlations defining the regiochemistry of the isoquinolinone core.

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness, every protocol described below operates as a self-validating system . This means the methodology contains built-in checkpoints that prove the protocol executed correctly, independent of the final analytical result.

Protocol A: High-Resolution Mass Spectrometry (HRMS-ESI)

Causality: Electrospray Ionization (ESI) in positive mode is selected because the acidic mobile phase promotes protonation of the basic lactam nitrogen, yielding a highly stable [M+H]+ ion.

  • Sample Preparation: Dilute the analyte to 1 µg/mL in LC-MS grade Methanol containing 0.1% Formic Acid.

  • System Calibration (Self-Validation Checkpoint): Prior to sample injection, infuse a sodium formate calibrant solution. The system software must automatically verify the calibrant clusters. Validation: If the mass error exceeds 2.0 ppm, the instrument automatically halts the sequence, physically preventing the acquisition of uncalibrated, erroneous data.

  • Acquisition: Acquire data in ESI+ mode (m/z 100–1000).

  • Data Processing: Extract the monoisotopic mass. The theoretical [M+H]+ for C 12​ H 16​ NO 2+​ is 206.1176. An experimental match within ± 3 ppm confirms the empirical formula.

Protocol B: FT-IR Spectroscopy (ATR Mode)

Causality: Attenuated Total Reflectance (ATR) FT-IR allows for direct analysis of the solid powder without the moisture interference commonly introduced by KBr pellet pressing.

  • Background Scan (Self-Validation Checkpoint): Perform a 16-scan background acquisition on the empty diamond crystal. Validation: The software subtracts this background from the sample scan. If atmospheric CO 2​ (2350 cm −1 ) or water vapor peaks remain in the final spectrum, it flags a failure in the spectrometer's dry-air purge system, invalidating the run.

  • Sample Acquisition: Place 2 mg of solid sample on the crystal, apply pressure via the anvil, and acquire 32 scans from 4000 to 400 cm −1 .

  • Interpretation: Confirm the presence of the lactam C=O stretch ( 1650 cm −1 ) and the N-H stretch ( 3200 cm −1 ).

Protocol C: Multinuclear NMR Profiling

Causality: CDCl 3​ is chosen as the solvent because its low polarity closely mimics the environment of normal-phase chromatography, and it lacks exchangeable protons, preventing the suppression of the broad lactam N-H signal. WALTZ-16 decoupling is utilized during 13 C acquisition to provide broadband proton decoupling without excessive sample heating.

  • Sample Preparation: Dissolve 15 mg of the compound in 600 µL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS).

  • Probe Tuning & Matching (Self-Validation Checkpoint): Insert the sample and tune the probe to the exact frequency of the sample matrix. Validation: The wobble curve is assessed; a reflection coefficient of <−20 dB ensures maximum RF power transfer. If this threshold is not met, the system flags a potential tube defect or solvent volume error.

  • Acquisition: Acquire 1 H NMR (16 scans, d1=2.0s) and 13 C NMR (512 scans, d1=1.5s).

  • Integration Check (Self-Validation Checkpoint): Integrate the 1 H spectrum. Validation: The ratio of the aliphatic integrals (gem-dimethyl + CH 2​

    • OCH 3​ = 11H) to the aromatic integrals (3H) must strictly equal 11:3. Any deviation indicates sample impurity or incomplete longitudinal relaxation ( T1​ ), prompting an automated re-acquisition with a longer d1 delay.

References

  • "Mild Synthesis of 3,4-Dihydroisoquinolin-1(2H)-ones via Rh(III)-Catalyzed Tandem C–H-Allylation/N-Alkylation Annulation with 2-Methylidenetrimethylene Carbonate", The Journal of Organic Chemistry, ACS Publications, 2021. URL:[Link]

  • "Structural Elucidation, Modification and Anticancer Properties of a Lead Compound Nicotinamide N-Methyltransferase Inhibitor", OPUS at UTS, University of Technology Sydney, 2019. URL:[Link]

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 150896, 3,4-dihydroisoquinolin-1(2H)-one. URL:[Link]

  • "3,4-Dihydroisoquinolin-1(2H)-Ones Derivatives as STING Antagonists and the Use Thereof", Patent WO2023109912A1, Google Patents, 2023.

Sources

Foundational

An In-depth Technical Guide to 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one, a heterocyclic compound with significant...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one, a heterocyclic compound with significant potential in medicinal chemistry. We will delve into its synthesis, the strategic importance of its structural features, and its anticipated biological activities based on extensive analysis of related compounds.

Introduction: The Significance of the Dihydroisoquinolin-1(2H)-one Scaffold

The 3,4-dihydroisoquinolin-1(2H)-one core is a privileged scaffold in drug discovery, appearing in numerous natural products and synthetic molecules with a wide array of biological activities.[1] This heterocyclic system is recognized for its role in compounds exhibiting anticancer, antimicrobial, anti-inflammatory, and central nervous system-related properties.[2][3][4][5] The structural rigidity and synthetic accessibility of this scaffold make it an attractive starting point for the development of novel therapeutic agents.

The subject of this guide, 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one, incorporates two key structural modifications to this core: a methoxy group at the 6-position and a gem-dimethyl group at the 3-position. These features are not merely decorative; they are anticipated to profoundly influence the molecule's physicochemical properties and biological activity.

Strategic Synthesis of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one

While direct literature on the synthesis of this specific molecule is scarce, its preparation can be logically approached by adapting established methods for isoquinoline synthesis, namely the Pictet-Spengler and Bischler-Napieralski reactions, followed by oxidation.

Proposed Synthetic Pathway: A Modified Pictet-Spengler Approach

A plausible and efficient route to the target compound involves a modified Pictet-Spengler reaction to construct the core tetrahydroisoquinoline ring system, followed by an oxidation step to introduce the lactam functionality.

Diagram of the Proposed Synthetic Workflow

G cluster_0 Part 1: Tetrahydroisoquinoline Formation cluster_1 Part 2: Lactam Formation A 1-(2-amino-2-methylpropyl)-4-methoxybenzene C Pictet-Spengler Reaction (Acid-catalyzed cyclization) A->C B Formaldehyde B->C D 6-Methoxy-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline C->D E Oxidation D->E Oxidizing Agent (e.g., KMnO4, RuCl3/NaIO4) F 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one E->F G A β-(4-methoxyphenyl)-isovaleramide C Bischler-Napieralski Reaction (Intramolecular Cyclization) A->C B Dehydrating Agent (e.g., POCl3, P2O5) B->C D 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinoline C->D E Oxidation D->E F 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one E->F G cluster_0 Potential Target: GLP-1 Receptor A 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one B GLP-1 Receptor A->B Positive Allosteric Modulation C Increased cAMP B->C D Enhanced Insulin Secretion C->D

Sources

Exploratory

Discovery and Isolation of Isoquinolinone Alkaloids: From Natural Source to Purified Compound

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Isoquinolinone alkaloids represent a significant and structurally diverse class of natural products that have garnered...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Isoquinolinone alkaloids represent a significant and structurally diverse class of natural products that have garnered substantial attention for their wide-ranging biological activities, including antitumor, anti-inflammatory, and neuroprotective properties.[1][2][3][4] This technical guide provides a comprehensive framework for the discovery and isolation of these valuable compounds. Moving beyond a simple recitation of methods, this document delves into the underlying principles and strategic decision-making required in the laboratory. It offers a self-validating system of protocols and field-proven insights, designed to equip researchers with the expertise to navigate the complex path from raw biomass to a purified, structurally elucidated isoquinolinone alkaloid, poised for further investigation in drug discovery pipelines.

Introduction: The Significance of the Isoquinolinone Scaffold

The isoquinoline alkaloid family is a cornerstone of natural product chemistry, with its history rooted in the isolation of morphine from the opium poppy in the early 19th century.[2][5] Within this vast family, which now includes over 2,500 known compounds, the 1(2H)-isoquinolinone subgroup is distinguished by an isoquinoline core featuring a ketone at the C-1 position.[4][5] These compounds are biosynthetically derived from amino acid precursors like tyrosine or phenylalanine and are found across various natural sources, including plant families such as Papaveraceae and Berberidaceae, as well as endophytic fungi and marine organisms.[4][6][7] Their potent biological activities make them highly attractive targets for drug development.[6][8]

This guide is structured to mirror the logical workflow of a natural product chemist, from initial sourcing and extraction to the final stages of purification and characterization.

Phase 1: Prospecting and Crude Extraction

The journey begins with the selection of a biological source and the efficient extraction of its secondary metabolites. This initial phase is critical, as the choices made here directly impact the yield and purity of the target alkaloids.

Source Material Selection

The successful discovery of novel isoquinolinone alkaloids often begins with strategic selection of source material. Plants from families known to produce isoquinoline alkaloids, such as Papaveraceae, Berberidaceae, and Ranunculaceae, are primary candidates.[4][5] Furthermore, exploring unique ecological niches can be fruitful; endophytic fungi and marine invertebrates have emerged as prolific sources of unique alkaloid structures.[4]

The Science of Extraction: Choosing the Right Tool

The goal of extraction is to liberate the target alkaloids from the cellular matrix of the biomass. The choice of method is a balance between efficiency, cost, solvent use, and the chemical nature of the target compounds.

Traditional Methods: These foundational techniques are still widely used due to their simplicity and low cost.[9]

  • Maceration: This involves soaking the dried, powdered plant material in a suitable solvent at room temperature.[4][10] It is simple but can be time-consuming and may result in lower yields.

  • Soxhlet Extraction: This method uses a continuous reflux of a heated solvent, offering more efficient extraction than maceration.[4][11] However, the sustained heat can be detrimental to thermolabile compounds.

Modern "Green" Extraction Techniques: Driven by the principles of green chemistry, these methods aim to reduce solvent consumption and extraction time while often improving yields.[11][12]

  • Ultrasound-Assisted Extraction (UAE): Utilizes the energy of ultrasonic waves to disrupt cell walls, enhancing solvent penetration.[12][13] It is fast and effective at lower temperatures, preserving heat-sensitive molecules.[12]

  • Microwave-Assisted Extraction (MAE): Employs microwave energy to rapidly heat the solvent and biomass, accelerating the extraction process.[9][12]

  • Supercritical Fluid Extraction (SFE): This technique uses a supercritical fluid, most commonly CO2, as the extraction solvent.[14][15][16] By manipulating temperature and pressure, the solvating power of the fluid can be precisely tuned.[16] The addition of a polar co-solvent like ethanol or methanol is often necessary to efficiently extract alkaloids, which are typically polar.[14][16]

The Alkaloid-Specific Approach: Acid-Base Extraction

A key characteristic of alkaloids is their basic nitrogen atom. This property is exploited in a classic liquid-liquid extraction technique to selectively separate them from neutral and acidic compounds in the crude extract.[17][18] The process involves partitioning the crude extract between an organic solvent and an acidic aqueous solution. The basic alkaloids are protonated and become salts, migrating to the aqueous phase. The aqueous phase is then isolated, basified (e.g., with ammonia), and re-extracted with an organic solvent. This deprotonates the alkaloids, making them soluble in the organic phase again, resulting in a significantly enriched alkaloid fraction.[17]

Table 1: Comparison of Key Extraction Methodologies

MethodPrincipleTypical SolventsAdvantagesDisadvantages
Maceration Soaking at room temperatureMethanol, Ethanol, ChloroformSimple, low cost, suitable for thermolabile compoundsTime-consuming, potentially lower yield[11]
Soxhlet Continuous hot solvent refluxMethanol, Ethanol, HexaneMore efficient than macerationCan degrade heat-sensitive compounds[4]
UAE Acoustic cavitation disrupts cellsMethanol, Ethanol, WaterFast, efficient, reduced temperatures[12][13]Equipment cost, scalability can be a challenge
SFE Tunable supercritical fluidSupercritical CO₂ with co-solvents (e.g., Ethanol)Green, highly selective, solvent-free final productHigh initial equipment cost, less effective for highly polar compounds without co-solvents[16][19]

Phase 2: The Core of Isolation - Chromatographic Purification

With an enriched alkaloid fraction in hand, the next phase involves separating the complex mixture into individual components. Chromatography is the cornerstone of this process, and a multi-step approach is almost always necessary.

Overall Isolation Workflow

The general strategy is to move from low-resolution, high-capacity techniques to high-resolution, lower-capacity techniques. This systematic approach fractionates the extract, progressively enriching the target compound until it is pure.

Isolation_Workflow cluster_0 Phase 1: Extraction cluster_1 Phase 2: Purification cluster_2 Phase 3: Analysis Biomass Source Biomass (e.g., Plant Material) Crude_Extract Crude Organic Extract Biomass->Crude_Extract Extraction (e.g., Maceration, SFE) Alkaloid_Fraction Enriched Alkaloid Fraction Crude_Extract->Alkaloid_Fraction Acid-Base Partitioning CC Column Chromatography (e.g., Silica Gel) Alkaloid_Fraction->CC Initial Separation Fractions Semi-Pure Fractions CC->Fractions Gradient Elution Prep_HPLC Preparative HPLC (e.g., C18 Column) Fractions->Prep_HPLC Fine Purification Pure_Compound Pure Isoquinolinone Alkaloid Prep_HPLC->Pure_Compound Structure Structural Elucidation (NMR, MS, X-Ray) Pure_Compound->Structure

Caption: A generalized workflow for the discovery and isolation of isoquinolinone alkaloids.

Foundational Techniques: Column and Thin-Layer Chromatography
  • Column Chromatography (CC): This is the workhorse of preparative separation.[20] A stationary phase, typically silica gel or alumina, is packed into a column.[4] The enriched alkaloid fraction is loaded at the top, and a mobile phase (solvent or solvent mixture) is passed through. Separation occurs based on the differential partitioning of compounds between the stationary and mobile phases. A gradient of increasing solvent polarity is often used to elute compounds of varying polarities.[21]

  • Thin-Layer Chromatography (TLC): TLC is an indispensable analytical tool used to monitor the progress of column chromatography, identify promising fractions, and optimize solvent systems for further purification.[20][22] The separation principle is the same as in column chromatography but on a smaller, planar scale. Conditioning the TLC plate with solvent vapors can significantly affect retention and selectivity.[22]

High-Resolution Purification: HPLC and HSCCC

Once fractions are simplified by CC, high-resolution techniques are employed to achieve final purity.

  • High-Performance Liquid Chromatography (HPLC): HPLC offers superior resolution and speed compared to traditional CC.[23] Reversed-phase columns (e.g., C18) are commonly used for alkaloid separation, where a polar mobile phase (like acetonitrile/water or methanol/water) is used with a non-polar stationary phase.[24][25] The pH of the mobile phase is a critical parameter; adding buffers or modifiers like ammonium acetate or triethylamine can improve peak shape for basic alkaloids by suppressing unwanted interactions with the stationary phase.[24][25]

  • High-Speed Counter-Current Chromatography (HSCCC): HSCCC is a form of liquid-liquid partition chromatography that eliminates the use of a solid support, thereby avoiding irreversible adsorption of the sample.[26][27] It is particularly effective for separating alkaloids from complex mixtures.[26][28] A specialized technique, pH-zone-refining CCC, is highly effective for separating compounds with different pKa values, making it ideal for alkaloids.[28][29][30]

Logic in Method Selection

The choice of chromatographic technique is not arbitrary. It is a strategic decision based on the properties of the mixture at each stage of purification.

Chromatography_Decision_Tree Start Enriched Alkaloid Fraction Check_Complexity High Complexity & Quantity? Start->Check_Complexity CC Use Low-Pressure Column Chromatography (Silica) Check_Complexity->CC Yes Prep_HPLC Use Preparative HPLC (e.g., Reversed-Phase C18) Check_Complexity->Prep_HPLC No HSCCC Consider HSCCC for Polar/Adsorptive Alkaloids CC->HSCCC Alternative for problematic compounds Fractions Collect Semi-Pure Fractions CC->Fractions HSCCC->Fractions Check_Purity Purity >95%? Fractions->Check_Purity Check_Purity->Prep_HPLC No Final_Compound Pure Compound for Structural Elucidation Check_Purity->Final_Compound Yes Prep_HPLC->Final_Compound

Caption: Decision logic for selecting appropriate chromatographic purification methods.

Phase 3: Structural Elucidation

Once a compound is isolated in pure form, its chemical structure must be determined. This is achieved primarily through a combination of spectroscopic techniques.[9]

  • Mass Spectrometry (MS): MS provides the molecular weight of the compound and, through fragmentation analysis (MS/MS), offers valuable clues about its substructures.[31] Techniques like Electrospray Ionization (ESI) are well-suited for analyzing polar alkaloids.[32][33] The fragmentation patterns of isoquinoline alkaloids are often characteristic and can help identify the core skeleton.[34]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for determining the complete 3D structure of a novel compound. 1D NMR (¹H and ¹³C) experiments reveal the types and numbers of protons and carbons, while 2D NMR experiments (like COSY, HSQC, and HMBC) are used to piece together the molecular framework by showing connections between atoms.[35]

  • X-ray Crystallography: If a suitable single crystal of the pure compound can be grown, X-ray diffraction provides an unambiguous determination of its three-dimensional structure, including absolute stereochemistry.[35]

Experimental Protocols

The following protocols provide standardized, step-by-step methodologies for key stages of the isolation process.

Protocol: General Acid-Base Extraction for Alkaloids

Causality: This protocol leverages the basicity of the alkaloid nitrogen to selectively separate it from neutral and acidic metabolites in the crude extract, providing a critical enrichment step.[17]

  • Acidification: Dissolve the crude organic extract in a suitable organic solvent (e.g., ethyl acetate). Transfer to a separatory funnel and add an equal volume of 5% aqueous hydrochloric acid (HCl).

  • Partitioning: Shake the funnel vigorously for 2-3 minutes, venting frequently. Allow the layers to separate completely. The protonated alkaloids will partition into the lower aqueous layer.

  • Separation: Drain the lower acidic aqueous layer into a clean flask. Repeat the extraction of the organic layer with fresh 5% HCl twice more to ensure complete recovery. Combine all aqueous extracts.

  • Basification: Cool the combined aqueous extracts in an ice bath. Slowly add concentrated ammonium hydroxide solution while stirring until the pH is approximately 9-10. This deprotonates the alkaloid salts.

  • Re-extraction: Return the basic aqueous solution to a separatory funnel and extract it three times with an organic solvent (e.g., dichloromethane or a chloroform/methanol mixture). The neutral alkaloids will now partition into the organic layer.

  • Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the enriched alkaloid fraction.

Protocol: Preparative Silica Gel Column Chromatography

Causality: This method separates compounds based on their polarity. Non-polar compounds elute first with non-polar solvents, while more polar compounds are retained on the silica and require more polar solvents to elute, allowing for effective fractionation.[4]

  • Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Column Packing: Pour the slurry into a glass column, allowing the solvent to drain while tapping the column gently to ensure even packing without air bubbles. Add a thin layer of sand to the top of the silica bed to prevent disturbance.

  • Sample Loading: Dissolve the enriched alkaloid fraction in a minimal amount of the initial mobile phase or a stronger solvent that is then evaporated onto a small amount of silica gel ("dry loading"). Carefully apply the sample to the top of the column.

  • Elution: Begin elution with a non-polar solvent (e.g., 100% hexane or ethyl acetate/hexane mixture). Monitor the eluate using TLC.

  • Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate, then adding methanol) to elute compounds with increasing polarity.

  • Fraction Collection: Collect the eluate in a series of numbered test tubes or flasks.

  • Analysis: Analyze the collected fractions by TLC. Combine fractions that show similar TLC profiles (i.e., contain the same compound or set of compounds). Concentrate the combined, desired fractions for further purification.

Conclusion

The discovery and isolation of isoquinolinone alkaloids is a systematic, multi-step process that demands both technical proficiency and a strong understanding of chemical principles. The evolution from traditional maceration to advanced methods like supercritical fluid extraction and pH-zone-refining counter-current chromatography has significantly enhanced the efficiency and sustainability of natural product research.[9][15][28] By integrating these modern techniques with foundational chromatographic and spectroscopic methods, researchers can successfully navigate the path from a complex biological matrix to a pure, structurally defined molecule. The protocols and workflows outlined in this guide provide a robust framework for these endeavors, ultimately fueling the pipeline for the discovery of new therapeutic agents derived from nature's vast chemical library.[6][8]

References

  • Ahmed Attahiru. (n.d.). Recent Advances In Phytochemical Techniques For Natural Product Isolation And Characterization.
  • IntechOpen. (2015, September 30). Quinolines, Isoquinolines, Angustureine, and Congeneric Alkaloids — Occurrence, Chemistry, and Biological Activity. Retrieved from [Link]

  • Bioactivity and In Silico Studies of Isoquinoline and Related Alkaloids as Promising Antiviral Agents: An Insight. (n.d.). PMC. Retrieved from [Link]

  • Optimization of Supercritical Fluid Extraction of Total Alkaloids, Peimisine, Peimine and Peiminine from the Bulb of Fritillaria thunbergii Miq, and Evaluation of Antioxidant Activities of the Extracts. (n.d.). PMC. Retrieved from [Link]

  • Biologically Active Isoquinoline Alkaloids covering 2014-2018. (n.d.). PMC. Retrieved from [Link]

  • Innovative Techniques for Natural Product Isolation: Bridging Tradition and Modernity. (2025, February 5).
  • Searching for New Biologically Active Compounds Derived from Isoquinoline Alkaloids. (2020, November 14). Retrieved from [Link]

  • Sustainable approaches for the study of alkaloids from plants using supercritical fluid-based processes. (n.d.). Green Chemistry (RSC Publishing). Retrieved from [Link]

  • Ma, Y., Ito, Y., Sokolosky, E., & Fales, H. M. (n.d.). Separation of alkaloids by pH-zone-refining counter-current chromatography. PubMed. Retrieved from [Link]

  • Supercritical Fluid Extraction of Pyrrolidine Alkaloid from Leaves of Piper amalago L. (n.d.). PMC. Retrieved from [Link]

  • Effect of the vapour phase on the separation of isoquinoline alkaloids by thin-layer chromatography. (n.d.). AKJournals. Retrieved from [Link]

  • Systematic Separation and Purification of Alkaloids from Euchresta tubulosa Dunn. by Various Chromatographic Methods. (2019, December 4). MDPI. Retrieved from [Link]

  • Natural Products' Extraction and Isolation-Between Conventional and Modern Techniques. (n.d.). Retrieved from [Link]

  • Strategies for Natural Products Isolation. (n.d.). Research and Reviews. Retrieved from [Link]

  • Guo, H. H., Wang, J., Chen, Y., Xin, X. L., & Liu, Y. F. (2023). [Application of high-speed counter current chromatography in extraction and separation of alkaloids in natural products]. PubMed. Retrieved from [Link]

  • Optimized Separation of Isoquinoline Alkaloids in Thalictrum Herbal Medicine by Microemulsion Electrokinetic Chromatography. (2007, February 6). Taylor & Francis. Retrieved from [Link]

  • Supercritical Fluid Extraction: A Green and Sustainable Approach for the Isolation of High-Value Compounds from Natural Sources. (2025, September 15).
  • Contemporary methods for the extraction and isolation of natural products. (2023, June 30). PMC. Retrieved from [Link]

  • Method for preparing alkaloid using supercritical fluid from plant. (n.d.). Google Patents.
  • Isolation of Sceletium alkaloids by high-speed countercurrent chromatography. (n.d.). Retrieved from [Link]

  • Isolation, biological activity, and synthesis of isoquinoline alkaloids. (2024, October 2). Natural Product Reports (RSC Publishing). Retrieved from [Link]

  • Systematic Evaluation of Chromatographic Parameters for Isoquinoline Alkaloids on XB-C18 Core-Shell Column Using Different Mobile Phase Compositions. (2025, November 24). ResearchGate. Retrieved from [Link]

  • HPLC Separation of Isoquinoline Alkaloids for Quality Control of Corydalis species. (2025, August 9). ResearchGate. Retrieved from [Link]

  • Structural Elucidation of Isoquinoline, Isoquinolone, Benzylisoquinoline, Aporphine, and Phenanthrene Alkaloids Using API-ionspray Tandem Mass Spectrometry. (n.d.). ResearchGate. Retrieved from [Link]

  • Isolation and X-ray Crystal Structure of Tetrahydroisoquinoline Alkaloids from Calycotome Villosa Subsp. intermedias. (2004, July 31). MDPI. Retrieved from [Link]

  • Shang, X., Yang, X., Morris-Natschke, S. L., & Lee, K. H. (2024). Isolation, biological activity, and synthesis of isoquinoline alkaloids. PubMed. Retrieved from [Link]

  • Protocol for the Extraction of Alkaloids from Medicinal Plant Extracts. (2025, December 12). ResearchGate. Retrieved from [Link]

  • Preparative Separation of Three Isoquinoline. (2018, January 1). Amanote Research. Retrieved from [Link]

  • The Elevation of LC-ESI-Q-TOF-MS Response in the Analysis of Isoquinoline Alkaloids from Some Papaveraceae and Berberidaceae Rep. (2017, December 25). SciSpace. Retrieved from [Link]

  • Separation of alkaloids by pH-zone-refining counter-current chromatography. (n.d.). Scilit. Retrieved from [Link]

  • Unger, M., Stöckigt, D., Belder, D., & Stöckigt, J. (n.d.). Analysis of isoquinoline alkaloids in medicinal plants by capillary electrophoresis-mass spectrometry. PubMed. Retrieved from [Link]

  • Selective and Simple Determination of Isoquinoline Alkaloids in Papaver Species by Ion Mobility Spectrometry. (n.d.). PMC. Retrieved from [Link]

  • Analysis of alkaloids (indole alkaloids, isoquinoline alkaloids, tropane alkaloids). (n.d.). PMC. Retrieved from [Link]

  • Isolation, biological activity, and synthesis of isoquinoline alkaloids. (2024, October 2). ResearchGate. Retrieved from [Link]

  • Simultaneous Determination of Isoquinoline Alkaloids in Medicinal Asiatic Plants by Ultrasound-Assisted Extraction and High-Perf. (2018, February 7). Taylor & Francis. Retrieved from [Link]

  • Selective and Simple Determination of Isoquinoline Alkaloids in Papaver Species by Ion Mobility Spectrometry. (2025, November 3). ResearchGate. Retrieved from [Link]

  • One-step large-scale preparative isolation of isoquinoline alkaloids from rhizoma coptidis chinensis by polyamide column chromatography and their quantitative structure-retention relationship analysis. (n.d.). ResearchGate. Retrieved from [Link]

  • Novel Biosynthetic Route to the Isoquinoline Scaffold. (2022, March 7). ACS Chemical Biology. Retrieved from [Link]

  • Determination of Some Isoquinoline Alkaloids in Extracts Obtained from Selected Plants of the Ranunculaceae, Papaveraceae and Fumarioideae Families by Liquid Chromatography and In Vitro and In Vivo Investigations of Their Cytotoxic Activity. (2023, April 16). MDPI. Retrieved from [Link]

  • Investigation of fragmentation behaviours of isoquinoline alkaloids by mass spectrometry combined with computational chemistry. (n.d.). ResearchGate. Retrieved from [Link]

Sources

Foundational

physical and chemical properties of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one

An In-Depth Technical Guide to the 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one Scaffold: Physicochemical Profile, Synthesis, and Therapeutic Applications Executive Summary In contemporary medicinal chemistry,...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one Scaffold: Physicochemical Profile, Synthesis, and Therapeutic Applications

Executive Summary

In contemporary medicinal chemistry, the design of highly selective enzyme inhibitors relies heavily on privileged heterocyclic scaffolds. 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one (CAS: 1267456-79-0)[1] represents a highly specialized building block that has garnered significant attention for its structural rigidity and distinct electronic properties. This whitepaper provides an authoritative analysis of its physicochemical characteristics, details a self-validating synthetic methodology, and explores its mechanistic role in modern drug discovery—particularly in the targeted inhibition of Poly(ADP-ribose) polymerases (PARPs)[2] and epigenetic modulators[3].

Structural Elucidation & Causality of Design

The pharmacological utility of this specific dihydroisoquinolinone derivative is not accidental; it is the result of precise structural engineering. Every functional group on the core scaffold serves a distinct mechanistic purpose:

  • The Lactam Core (1-one): The cyclic amide provides a critical hydrogen bond donor (NH) and acceptor (C=O) pair. This motif is a well-documented bioisostere for the nicotinamide moiety of NAD+, allowing it to competitively anchor into the catalytic domains of mono- and poly-ADP-ribosylating enzymes[4].

  • The Gem-Dimethyl Group (C3): The inclusion of two methyl groups at the C3 position introduces significant steric bulk. Causality: This substitution restricts the conformational flexibility of the saturated ring, locking the molecule into an optimal binding geometry. Furthermore, it completely blocks cytochrome P450-mediated oxidation at the C3 position, drastically enhancing the metabolic half-life of derived therapeutics.

  • The 6-Methoxy Group: Positioned on the aromatic ring, the methoxy group acts as a strong electron-donating group via resonance. Causality: This enriches the electron density of the aromatic system, enhancing π-π stacking interactions with aromatic residues (e.g., tyrosine) in target binding pockets, while simultaneously providing an additional vector for hydrogen bond acceptance.

Quantitative Physicochemical Data

To facilitate rational drug design and pharmacokinetic modeling, the foundational are summarized below[1].

PropertyValue
Chemical Name 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one
CAS Registry Number 1267456-79-0
Molecular Formula C12H15NO2
Molecular Weight 205.25 g/mol
Topological Polar Surface Area (TPSA) 38.3 Ų
Hydrogen Bond Donors 1
Hydrogen Bond Acceptors 2
Predicted LogP ~2.2

Experimental Protocol: A Self-Validating Synthetic Methodology

Synthesizing the sterically hindered 3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one core requires overcoming the thermodynamic barrier of forming a quaternary carbon adjacent to an amine. The following step-by-step protocol utilizes an intramolecular Friedel-Crafts acylation to ensure high regioselectivity and yield[3].

Step 1: Grignard Addition to Establish the Gem-Dimethyl Core

  • Procedure: A solution of 3-methoxybenzylmagnesium chloride (1.0 eq) in anhydrous THF is cooled to 0°C. Anhydrous acetone (1.2 eq) is added dropwise. The reaction is quenched with saturated aqueous NH₄Cl.

  • Causality: Acetone serves as the direct source of the gem-dimethyl group. The nucleophilic attack of the benzylic Grignard reagent on the electrophilic carbonyl carbon efficiently yields the tertiary alcohol intermediate, 1-(3-methoxyphenyl)-2-methylpropan-2-ol.

Step 2: Ritter-Type Amination

  • Procedure: The tertiary alcohol is dissolved in glacial acetic acid. Trimethylsilyl cyanide (TMSCN, 1.5 eq) is added, followed by the slow, dropwise addition of concentrated H₂SO₄ at 0°C. After warming to room temperature and subsequent basic hydrolysis (NaOH), the amine is extracted.

  • Causality: The strong acid protonates the tertiary alcohol, driving the loss of water to form a highly stable tertiary carbocation. The nitrile nitrogen attacks this carbocation, and subsequent hydrolysis yields the sterically hindered amine: 2-methyl-1-(3-methoxyphenyl)propan-2-amine.

Step 3: Isocyanate Formation and Regioselective Friedel-Crafts Cyclization

  • Procedure: The amine is treated with triphosgene (0.35 eq) and triethylamine in dichloromethane at 0°C to form the isocyanate in situ. Subsequently, a catalytic amount of trifluoromethanesulfonic acid (TfOH) is added to initiate cyclization.

  • Causality: Triphosgene is selected over phosgene for superior laboratory safety while effectively generating the highly electrophilic isocyanate. TfOH, a non-nucleophilic superacid, activates the isocyanate for electrophilic aromatic substitution.

  • Regiochemical Control: The methoxy group at position 3 of the phenyl ring directs the cyclization. While cyclization could theoretically occur at position 2 (yielding the 8-methoxy isomer) or position 6 (yielding the 6-methoxy isomer), the extreme steric hindrance between the benzylic CH₂ and the methoxy group at position 2 completely suppresses that pathway. Cyclization occurs exclusively at the para-position relative to the methoxy group, yielding the target 6-methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one .

Synthesis_Workflow N1 3-Methoxybenzyl Chloride N2 Grignard Addition (Acetone) N1->N2 N3 Tertiary Alcohol Intermediate N2->N3 N4 Ritter Reaction (TMSCN / H2SO4) N3->N4 N5 Amine Precursor N4->N5 N6 Phosgenation & Friedel-Crafts N5->N6 N7 Target Compound (CAS: 1267456-79-0) N6->N7

Fig 1: Step-by-step synthetic workflow for 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one.

Mechanistic Application: Synthetic Lethality via PARP Inhibition

Derivatives of the 3,4-dihydroisoquinolin-1(2H)-one scaffold have been extensively validated as potent inhibitors of PARP enzymes, which are critical for DNA single-strand break (SSB) repair[2]. In oncology, targeting PARP in tumors with homologous recombination deficiencies (such as BRCA1/2 mutations) triggers a phenomenon known as synthetic lethality[4].

The 6-methoxy-3,3-dimethyl core acts as an advanced competitive inhibitor. By mimicking NAD+, the lactam hydrogen bonds with the catalytic serine/glycine residues of PARP. The gem-dimethyl and methoxy groups lock the molecule into a highly specific hydrophobic pocket, preventing the enzyme from synthesizing poly(ADP-ribose) chains, thereby trapping PARP on the DNA and leading to catastrophic double-strand breaks (DSBs) during replication.

PARP_Pathway A DNA Single-Strand Break (SSB) B PARP Enzyme Recruitment A->B C NAD+ Binding & Catalysis B->C F Unrepaired SSB Accumulation C->F Repair Failure D 6-Methoxy-3,3-dimethyl- 3,4-dihydroisoquinolin-1-one E Competitive Inhibition (Nicotinamide Mimic) D->E E->C Blocks G Progression to Double-Strand Break (DSB) F->G H Synthetic Lethality (in BRCA-deficient cells) G->H

Fig 2: Mechanism of synthetic lethality via PARP inhibition by the dihydroisoquinolinone scaffold.

References

  • Medicinal Chemistry Perspective on Targeting Mono-ADP-Ribosylating PARPs with Small Molecules , ResearchGate,[Link]

  • Base-Promoted Tandem Synthesis of 3,4-Dihydroisoquinolones , Organic Letters (ACS),[Link]

Sources

Exploratory

Unlocking the Therapeutic Potential of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one: A Guide to Putative Therapeutic Targets

Foreword: The Dihydroisoquinolinone Scaffold - A Privileged Motif in Drug Discovery The 3,4-dihydroisoquinolin-1(2H)-one core is a prominent structural motif found in numerous natural products and synthetic molecules, ex...

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Author: BenchChem Technical Support Team. Date: March 2026

Foreword: The Dihydroisoquinolinone Scaffold - A Privileged Motif in Drug Discovery

The 3,4-dihydroisoquinolin-1(2H)-one core is a prominent structural motif found in numerous natural products and synthetic molecules, exhibiting a wide array of biological activities.[1] This "privileged scaffold" has garnered significant attention in medicinal chemistry, serving as a versatile template for the design of novel therapeutic agents targeting a diverse range of pathologies, including cancer, inflammation, and neurological disorders.[1][2] This technical guide will delve into the potential therapeutic targets of a specific, yet under-investigated derivative, 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one , by extrapolating from the established pharmacology of structurally related compounds. We will explore the scientific rationale for investigating these targets and provide detailed, actionable protocols for their validation.

Putative Therapeutic Target Class I: Poly(ADP-ribose) Polymerase (PARP) Family

The dihydroisoquinolinone scaffold is a well-established pharmacophore for the inhibition of Poly(ADP-ribose) Polymerase (PARP) enzymes, particularly PARP1 and PARP2.[3][4][5] These enzymes are critical for DNA single-strand break repair.[3] The clinical success of PARP inhibitors like Olaparib in treating cancers with deficiencies in other DNA repair pathways (e.g., BRCA mutations) highlights the therapeutic potential of targeting this family.[3] Many PARP inhibitors are designed to mimic the nicotinamide moiety of NAD+, competing for the NAD+-binding site of the enzyme.[3]

Scientific Rationale for Investigating PARP Inhibition

The structural similarity of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one to known dihydroisoquinolinone-based PARP inhibitors strongly suggests that it may also exhibit inhibitory activity against PARP enzymes. The lactam ring embedded within the dihydroisoquinolinone core can mimic the benzamide motif present in many approved PARP inhibitors.[3] The gem-dimethyl substitution at the 3-position may influence the compound's conformation and interaction with the enzyme's active site, potentially offering novel selectivity profiles.

Experimental Workflow for Assessing PARP Inhibition

A systematic approach is required to determine if 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one is a bona fide PARP inhibitor.

Caption: Experimental workflow for the validation of PARP1/2 inhibition.

Detailed Experimental Protocols

Protocol 1: In Vitro PARP1/2 Enzymatic Assay (HTRF-based)

  • Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compound against PARP1 and PARP2.

  • Materials: Recombinant human PARP1 and PARP2 enzymes, biotinylated NAD+, activated DNA, HTRF detection reagents.

  • Procedure:

    • Dispense the test compound in a concentration gradient into a 384-well assay plate.

    • Add PARP1 or PARP2 enzyme, activated DNA, and biotinylated NAD+.

    • Incubate to allow the PARPylation reaction to proceed.

    • Add HTRF detection reagents (e.g., streptavidin-Europium cryptate and an anti-PAR antibody labeled with a suitable acceptor).

    • Read the plate on an HTRF-compatible plate reader.

  • Data Analysis: Calculate the percentage of inhibition at each compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

  • Objective: To confirm target engagement of the test compound with PARP1 in a cellular context.

  • Materials: Cancer cell line (e.g., MCF-7), test compound, lysis buffer, antibodies for PARP1.

  • Procedure:

    • Treat cells with the test compound or vehicle control.

    • Harvest and lyse the cells.

    • Heat the cell lysates at a range of temperatures.

    • Centrifuge to separate aggregated proteins from the soluble fraction.

    • Analyze the soluble fraction by Western blotting using an antibody against PARP1.

  • Data Analysis: A shift in the melting curve of PARP1 in the presence of the compound indicates direct binding.

Putative Therapeutic Target Class II: MDM2-p53 Protein-Protein Interaction

The dihydroisoquinolinone scaffold has been successfully employed to develop potent inhibitors of the p53-MDM2 protein-protein interaction.[6][7] The tumor suppressor protein p53 is a critical regulator of cell cycle arrest and apoptosis, and its activity is negatively regulated by the E3 ubiquitin ligase MDM2.[6] Inhibiting the MDM2-p53 interaction can stabilize and activate p53, leading to tumor cell death.[6][7]

Scientific Rationale for Investigating MDM2-p53 Inhibition

Virtual screening and subsequent medicinal chemistry efforts have identified dihydroisoquinolinone derivatives as a novel class of p53-MDM2 inhibitors.[6][7] These compounds occupy the p53-binding pocket on the surface of MDM2, disrupting the interaction. The specific substitutions on the dihydroisoquinolinone core of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one could offer a unique binding mode within this pocket.

Experimental Workflow for Assessing MDM2-p53 Inhibition

Caption: Workflow for validating the inhibition of the MDM2-p53 interaction.

Detailed Experimental Protocols

Protocol 3: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

  • Objective: To quantify the inhibitory effect of the test compound on the MDM2-p53 interaction.

  • Materials: Recombinant human MDM2 protein, a fluorescently labeled p53-derived peptide.

  • Procedure:

    • Incubate MDM2 and the p53 peptide with varying concentrations of the test compound.

    • Excite the donor fluorophore and measure the emission of both the donor and acceptor fluorophores.

  • Data Analysis: A decrease in the FRET signal indicates inhibition of the interaction. Calculate the IC50 value from the dose-response curve.

Protocol 4: Cell-Based p53 Activation Assay

  • Objective: To assess the ability of the test compound to activate the p53 pathway in cells.

  • Materials: A p53 wild-type cancer cell line (e.g., SJSA-1) stably expressing a p21-luciferase reporter construct.

  • Procedure:

    • Treat the cells with the test compound for a defined period.

    • Lyse the cells and measure luciferase activity.

  • Data Analysis: An increase in luciferase activity indicates the activation of p53-mediated transcription.

Other Potential Therapeutic Targets

Beyond PARP and MDM2, the dihydroisoquinolinone scaffold has been implicated in the modulation of other important therapeutic targets.

Phosphodiesterase 4 (PDE4)

Derivatives of the related tetrahydroisoquinoline scaffold have been identified as potent inhibitors of phosphodiesterase 4 (PDE4), an enzyme that degrades cyclic AMP (cAMP).[8] PDE4 inhibitors have anti-inflammatory properties and are used in the treatment of diseases like psoriasis and chronic obstructive pulmonary disease.[8] The structural similarity warrants investigation of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one for PDE4 inhibitory activity.

Enhancer of Zeste Homolog 2 (EZH2)

A novel class of EZH2 inhibitors based on a pyridone-containing 3,4-dihydroisoquinoline-1(2H)-one scaffold has been designed.[9] EZH2 is a histone methyltransferase that is often overexpressed in cancer and plays a role in epigenetic gene silencing.

Serotonin (5-HT) Receptors

A dihydroisoquinoline derivative has been shown to modulate the activity of 5-HT2A and 5-HT2B receptors, suggesting a potential role in regulating smooth muscle contractility and neuronal activity.[10]

Summary and Future Directions

The 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one molecule represents an intriguing starting point for a drug discovery program. Based on the established pharmacology of the dihydroisoquinolinone scaffold, the most promising initial therapeutic targets to investigate are PARP1/2 and the MDM2-p53 protein-protein interaction . The experimental workflows and detailed protocols provided in this guide offer a clear and scientifically rigorous path for the initial characterization of this compound's biological activity.

Should these initial investigations yield positive results, further studies, including selectivity profiling against other PARP family members or other E3 ligases, and in vivo efficacy studies in relevant disease models, would be warranted. The modular nature of the dihydroisoquinolinone scaffold also presents significant opportunities for medicinal chemistry optimization to enhance potency, selectivity, and pharmacokinetic properties.

References

  • 1-Oxo-3,4-dihydroisoquinoline-4-carboxamides as novel druglike inhibitors of poly(ADP-ribose) polymerase (PARP) with favourable ADME characteristics. Journal of Enzyme Inhibition and Medicinal Chemistry,

  • 1-Oxo-3,4-dihydroisoquinoline-4-carboxamides as novel druglike inhibitors of poly(ADP-ribose) polymerase (PARP) with favourable ADME characteristics. Taylor & Francis Online,

  • 1-Oxo-3,4-dihydroisoquinoline-4-carboxamides as novel druglike inhibitors of poly(ADP-ribose) polymerase (PARP) with favourable ADME characteristics. PubMed,

  • Discovery of dihydroisoquinolinone derivatives as novel inhibitors of the p53-MDM2 interaction with a distinct binding mode. PubMed,

  • Discovery of a Dihydroisoquinolinone Derivative (NVP-CGM097): A Highly Potent and Selective MDM2 Inhibitor Undergoing Phase 1 Clinical Trials in p53wt Tumors. Journal of Medicinal Chemistry,

  • Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. Molecules,

  • (a) 2D interaction diagram showing the dihydroisoquinolin‐3‐one... ResearchGate,

  • Structures of PARP-1 inhibitors approved by FDA and others under clinical studies. ResearchGate,

  • Structure-Aided Identification and Optimization of Tetrahydro-isoquinolines as Novel PDE4 Inhibitors Leading to Discovery of an Effective Antipsoriasis Agent. Journal of Medicinal Chemistry,

  • Design, synthesis and in silico studies of new quinazolinone derivatives as antitumor PARP-1 inhibitors. RSC Publishing,

  • Biological Activities of Tetrahydroisoquinolines Derivatives. Journal of Organic and Pharmaceutical Chemistry,

  • Unraveling the Stereospecific Biological Activity of 3,4-Dihydroisoquinolin-1(2H)-one Enantiomers: A Comparative Analysis. Benchchem,

  • Reactions of 6,7-dimethoxy- 3,4-dihydroisoquinoline with o-quinone methides. ResearchGate,

  • Therapeutic Potential of 1-(2-Chlorophenyl)-6,7-dimethoxy-3-methyl-3,4-dihydroisoquinoline. MDPI,

  • Recent Advances in Synthesis of 3,4‐Dihydroisoquinolin‐1(2H)‐one. K.T.H.M. College,

  • Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Publishing,

  • Novel 6-Methoxy-3,4-dihydro-1H-isoquinoline Compounds for Treating Diabetes. ACS Publications,

  • Synthesis of 3,4-dihydroisoquinolin-1(2H)-one derivatives and their antioomycete activity against the phytopathogen Pythium recalcitrans. RSC Advances,

  • Synthesis of 3,4-dihydroisoquinolin-1(2H)-one derivatives and their antioomycete activity against the phytopathogen Pythium recalcitrans. RSC Publishing,

  • Design and Synthesis of Pyridone-Containing 3,4-Dihydroisoquinoline-1(2H)-ones as a Novel Class of Enhancer of Zeste Homolog 2 (EZH2) Inhibitors. Journal of Medicinal Chemistry,

Sources

Protocols & Analytical Methods

Method

Synthesis Protocol: 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one

Document Type: Application Note & Detailed Protocol Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Target Molecule: 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one (CA...

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Author: BenchChem Technical Support Team. Date: March 2026

Document Type: Application Note & Detailed Protocol Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Target Molecule: 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one (CAS: 1267456-79-0)

Introduction & Strategic Rationale

The 3,4-dihydroisoquinolin-1(2H)-one scaffold is a privileged structural motif in medicinal chemistry, frequently serving as the core pharmacophore in PARP inhibitors, kinase modulators, and various neuroactive agents[1]. While traditional methods such as the Castagnoli-Cushman reaction are highly effective for synthesizing C3-aryl or C3-unsubstituted derivatives[2], the installation of a gem-dimethyl group at the C3 position presents significant steric challenges for standard cycloaddition pathways.

To bypass these steric limitations, this application note details a highly efficient, two-step, self-validating synthetic sequence. The strategy relies on the directed lateral lithiation of 4-methoxy-2-methylbenzonitrile, followed by an intramolecular Ritter annulation . This route guarantees absolute regiocontrol, high atom economy, and excellent scalability by leveraging the intrinsic spatial proximity of the ortho-substituents to drive the entropically favored cyclization[3].

Mechanistic Overview & Causality

The synthesis is divided into two mechanistically distinct phases:

Phase 1: Lateral Lithiation and Aldol-Type Addition The starting material, 4-methoxy-2-methylbenzonitrile, contains benzylic protons rendered acidic by the electron-withdrawing nature of the ortho-nitrile group. Lithium diisopropylamide (LDA) is utilized at cryogenic temperatures (-78 °C) to perform a quantitative deprotonation. Causality note: The use of a sterically hindered, non-nucleophilic base like LDA is critical; utilizing alkyllithiums (e.g., n-BuLi) would result in direct nucleophilic attack on the highly electrophilic nitrile carbon, forming an unwanted ketimine. The resulting benzylic carbanion is subsequently trapped with anhydrous acetone to yield a tertiary alcohol intermediate.

Phase 2: Intramolecular Ritter Cyclization The tertiary alcohol is subjected to concentrated sulfuric acid. Protonation and subsequent dehydration generate a stable tertiary carbocation. Because the nitrile group is tethered in the ortho position, it acts as an internal nucleophile, attacking the carbocation to form a 6-membered cyclic nitrilium ion. Aqueous basic workup hydrolyzes this intermediate directly into the highly stable lactam.

MechanisticPathway A 4-Methoxy-2-methylbenzonitrile (Starting Material) B Benzylic Carbanion (Reactive Intermediate) A->B LDA, -78°C Deprotonation C Tertiary Alcohol (Aldol Adduct) B->C Acetone Nucleophilic Addition D Tertiary Carbocation (Acid-Induced) C->D conc. H2SO4 -H2O E Cyclic Nitrilium Ion (Intramolecular Attack) D->E Ritter Cyclization (C-N Bond Formation) F 6-Methoxy-3,3-dimethyl- 3,4-dihydroisoquinolin-1(2H)-one E->F H2O Workup Hydrolysis

Mechanistic pathway of the lateral lithiation and intramolecular Ritter cyclization sequence.

Quantitative Data & Reagent Stoichiometry

The following table summarizes the stoichiometric requirements optimized for a 10 mmol scale reaction.

Reagent / MaterialMW ( g/mol )EquivalentsAmountRole in Synthesis
4-Methoxy-2-methylbenzonitrile 147.181.0 eq1.47 gStarting Material
LDA (2.0 M in THF/heptane) 107.121.1 eq5.5 mLNon-nucleophilic Base
Acetone (Anhydrous) 58.081.2 eq0.88 mLElectrophile
Tetrahydrofuran (THF) 72.11-50 mLSolvent (Phase 1)
Sulfuric Acid (98%) 98.085.0 eq2.7 mLBrønsted Acid / Catalyst
Dichloromethane (DCM) 84.93-50 mLSolvent (Phase 2)

Step-by-Step Experimental Protocol

ExperimentalWorkflow Step1 Step 1: Lithiation • Cool THF to -78 °C • Add LDA (1.1 eq) • Add Nitrile (1.0 eq) Step2 Step 2: Alkylation • Add Acetone (1.2 eq) • Warm to RT • Quench with NH4Cl Step1->Step2 Step3 Step 3: Workup • Extract with EtOAc • Wash with Brine • Concentrate in vacuo Step2->Step3 Step4 Step 4: Ritter Cyclization • Dissolve in DCM • Add conc. H2SO4 (0 °C) • Stir at RT for 3 h Step3->Step4 Step5 Step 5: Final Isolation • Quench on Ice/NaOH • Extract & Crystallize • Pure Target Compound Step4->Step5

Step-by-step experimental workflow for synthesizing the 3,4-dihydroisoquinolin-1(2H)-one core.

Phase 1: Synthesis of 2-(2-Hydroxy-2-methylpropyl)-4-methoxybenzonitrile
  • Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum. Flush the system with Argon.

  • Dissolution: Add 4-methoxy-2-methylbenzonitrile (1.47 g, 10 mmol) and anhydrous THF (50 mL) to the flask. Stir to dissolve.

  • Lithiation: Submerge the flask in a dry ice/acetone bath to bring the internal temperature to -78 °C. Dropwise add LDA (5.5 mL, 2.0 M solution, 11 mmol) over 10 minutes. The solution will typically turn a deep red/purple, indicating the formation of the benzylic anion. Stir at -78 °C for 1 hour.

  • Alkylation: Slowly add anhydrous acetone (0.88 mL, 12 mmol) dropwise. Maintain the reaction at -78 °C for an additional 1 hour, then remove the cooling bath and allow the mixture to warm to room temperature over 2 hours.

  • Quench & Extraction: Quench the reaction by adding 20 mL of saturated aqueous NH₄Cl. Transfer to a separatory funnel and extract with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tertiary alcohol. (Note: This intermediate is generally pure enough to use directly in the next step).

Phase 2: Intramolecular Ritter Cyclization
  • Acidification: Dissolve the crude tertiary alcohol from Phase 1 in anhydrous DCM (50 mL) in a 250 mL round-bottom flask. Cool the solution to 0 °C using an ice-water bath.

  • Cyclization Initiation: Carefully add concentrated H₂SO₄ (2.7 mL, ~50 mmol) dropwise via syringe. The reaction mixture will darken and may become biphasic.

  • Maturation: Remove the ice bath and allow the reaction to stir vigorously at room temperature for 3 hours. Reaction progress can be monitored by TLC (Hexanes:EtOAc 7:3) until complete consumption of the tertiary alcohol is observed.

  • Neutralization: Carefully pour the highly acidic reaction mixture over 100 g of crushed ice. Slowly add 2M NaOH (aq) until the aqueous phase reaches pH 8. Caution: This neutralization is highly exothermic.

  • Isolation: Extract the neutralized aqueous layer with DCM (3 × 50 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude residue by recrystallization from Ethyl Acetate/Hexanes or via silica gel flash chromatography to afford pure 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one as a crystalline solid.

Troubleshooting & Scientific Insights (E-E-A-T)

  • Incomplete Alkylation (Phase 1): If unreacted starting material is recovered, it is often due to moisture in the THF or acetone. Acetone is highly hygroscopic; it must be strictly anhydrous and added slowly to prevent it from undergoing self-aldol condensation before it can react with the benzylic anion.

  • Formation of Primary Amide vs. Lactam (Phase 2): If the Ritter reaction yields an uncyclized primary amide, the acid concentration was insufficient to drive the initial dehydration. The formation of the tertiary carbocation is the rate-limiting step; using 98% H₂SO₄ or neat methanesulfonic acid ensures that dehydration strictly precedes any hydration of the nitrile group[3].

  • Regiochemical Fidelity: The 6-methoxy substitution pattern is perfectly conserved throughout this protocol. The intramolecular nature of the Ritter cyclization strictly dictates the formation of the 6-membered ring, permanently locking the methoxy group para to the carbonyl (C1) and meta to the gem-dimethyl group (C3).

Sources

Application

Application Note: Comprehensive Analytical Characterization and Purity Profiling of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one

Introduction & Scientific Context The 3,4-dihydroisoquinolin-1(2H)-one scaffold is a privileged pharmacophore in modern medicinal chemistry, frequently serving as a core structural motif in the development of poly(ADP-ri...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Context

The 3,4-dihydroisoquinolin-1(2H)-one scaffold is a privileged pharmacophore in modern medicinal chemistry, frequently serving as a core structural motif in the development of poly(ADP-ribose) polymerase (PARP) inhibitors, STING antagonists, and various CNS-active agents[1]. Specifically, the derivative 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one represents a highly functionalized and sterically constrained building block. The presence of the gem-dimethyl group at the C3 position introduces steric bulk that can significantly influence target binding kinetics, while the C6-methoxy group modulates the electronic landscape of the aromatic ring[2].

Because this compound is often utilized as a critical intermediate or active pharmaceutical ingredient (API) precursor, rigorous analytical characterization is paramount. This application note details a self-validating, multidimensional analytical workflow to confirm the structural identity and assess the chromatographic purity of this specific compound, ensuring its suitability for downstream pharmaceutical development[3].

Physicochemical Profile

To establish appropriate analytical methods, the fundamental physicochemical properties of the compound must be defined.

PropertyValue / Description
Chemical Name 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one
Molecular Formula C₁₂H₁₅NO₂
Molecular Weight 205.25 g/mol
Exact Mass (Monoisotopic) 205.1103 Da
Structural Features Lactam core, gem-dimethyl group, aryl methyl ether
Solubility Profile Soluble in Methanol, Acetonitrile, DMSO, and Chloroform

Analytical Strategy & Workflow

To establish a self-validating system, our protocol employs orthogonal techniques. HPLC-UV provides quantitative purity assessment; LC-HRMS confirms the exact molecular mass and isotopic distribution; NMR spectroscopy maps the atomic connectivity; and FTIR verifies the presence of key functional groups[4].

AnalyticalWorkflow Sample Compound Sample 6-Methoxy-3,3-dimethyl- 3,4-dihydroisoquinolin-1(2H)-one Prep Sample Preparation (Solubilization & Filtration) Sample->Prep HPLC HPLC-UV (Purity Profiling) Prep->HPLC LCMS LC-HRMS (Exact Mass & Isotope) Prep->LCMS NMR 1D & 2D NMR (Structural Elucidation) Prep->NMR FTIR FTIR Spectroscopy (Functional Groups) Prep->FTIR Validation Data Integration & Structural Validation HPLC->Validation LCMS->Validation NMR->Validation FTIR->Validation

Figure 1: Multidimensional analytical workflow for structural validation and purity profiling.

Experimental Protocols & Methodologies

Chromatographic Purity via HPLC-UV

Causality & Rationale: The compound possesses a moderately lipophilic core with a polar lactam moiety. A reversed-phase C18 column is optimal for retaining the aromatic system. The use of 0.1% formic acid in the mobile phase ensures the lactam nitrogen remains fully neutralized in terms of secondary interactions with residual silanols on the stationary phase, thereby preventing peak tailing and ensuring sharp, symmetrical peaks for accurate integration[3][5].

Step-by-Step Protocol:

  • Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of HPLC-grade Methanol. Vortex for 30 seconds and sonicate for 2 minutes. Filter through a 0.22 µm PTFE syringe filter into an autosampler vial.

  • Column: C18 (150 mm × 4.6 mm, 3.5 µm particle size).

  • Column Temperature: 30 °C.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (aromatic ring) and 220 nm (amide bond).

  • Mobile Phase:

    • Solvent A: 0.1% Formic Acid in MS-grade Water

    • Solvent B: 0.1% Formic Acid in MS-grade Acetonitrile

Table 1: HPLC Gradient Program

Time (min)% Solvent A% Solvent BCurve
0.0955Initial
2.0955Linear
12.01090Linear
15.01090Hold
15.1955Linear
20.0955Re-equilibration
Exact Mass Confirmation via LC-HRMS

Causality & Rationale: Electrospray Ionization (ESI) in positive mode is highly effective for lactams and methoxy-substituted aromatics. The lone pairs on the lactam oxygen/nitrogen and the methoxy group readily accept a proton to form the [M+H]⁺ ion. High-resolution Time-of-Flight (TOF) or Orbitrap mass spectrometry is required to differentiate the target compound from isobaric impurities by providing mass accuracy within < 5 ppm[2][6].

Step-by-Step Protocol:

  • Dilute the HPLC sample 1:100 in 50% Methanol/Water.

  • Inject 2 µL into the LC-HRMS system.

  • Ionization Mode: ESI Positive (+).

  • Capillary Voltage: 3.0 kV.

  • Desolvation Temperature: 350 °C.

  • Expected Mass: The theoretical exact mass for C₁₂H₁₅NO₂ is 205.1103 Da. The expected protonated molecular ion [M+H]⁺ is m/z 206.1176.

Structural Elucidation via NMR Spectroscopy

Causality & Rationale: Nuclear Magnetic Resonance (NMR) is the definitive technique for confirming atomic connectivity. Deuterated chloroform (CDCl₃) is selected as the solvent because it provides excellent solubility for this compound and, unlike protic solvents (e.g., Methanol-d₄), it does not rapidly exchange with the lactam N-H proton, allowing the broad singlet of the amide to be observed[3][7].

The electronic effects of the substituents dictate the chemical shifts: the C6-methoxy group acts as an electron-donating group via resonance, strongly shielding the ortho protons (H-5 and H-7), while the C1 carbonyl group deshields the H-8 proton.

StructuralLogic Core 6-Methoxy-3,3-dimethyl- 3,4-dihydroisoquinolin-1(2H)-one Amide Lactam Core (NH, C=O) Core->Amide Methoxy 6-Methoxy Group (-OCH3) Core->Methoxy GemDimethyl 3,3-Dimethyl (-C(CH3)2) Core->GemDimethyl IR_Amide FTIR: ~1650 cm⁻¹ (C=O) ~3200 cm⁻¹ (N-H) Amide->IR_Amide NMR_Methoxy ¹H NMR: ~3.8 ppm (s, 3H) Methoxy->NMR_Methoxy NMR_Gem ¹H NMR: ~1.3 ppm (s, 6H) GemDimethyl->NMR_Gem

Figure 2: Logical mapping of structural moieties to their primary spectroscopic signatures.

Step-by-Step Protocol:

  • Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of CDCl₃ containing 0.03% v/v TMS (Tetramethylsilane) as an internal standard.

  • Instrument: 400 MHz or 500 MHz NMR Spectrometer.

  • Acquisition (¹H NMR): 16 scans, relaxation delay (D1) of 2.0 s, spectral width of 12 ppm.

  • Acquisition (¹³C NMR): 512 scans, relaxation delay (D1) of 2.0 s, spectral width of 250 ppm, with proton decoupling.

Table 2: Expected ¹H NMR Assignments (400 MHz, CDCl₃)

Proton PositionExpected Shift (δ, ppm)MultiplicityIntegrationCoupling Constant (J, Hz)Rationale
H-8 ~8.00Doublet (d)1H~8.5Strongly deshielded by adjacent C=O; ortho coupling to H-7.
N-H ~6.00 - 7.00Broad Singlet (br s)1H-Lactam amide proton; shift varies with concentration.
H-7 ~6.85Doublet of doublets (dd)1H~8.5, 2.5Shielded by C6-methoxy; ortho to H-8, meta to H-5.
H-5 ~6.65Doublet (d)1H~2.5Shielded by C6-methoxy; meta coupling to H-7.
-OCH₃ ~3.85Singlet (s)3H-Typical aryl methyl ether resonance.
H-4 (CH₂) ~2.85Singlet (s)2H-Benzylic protons, isolated by the gem-dimethyl group.
3,3-diCH₃ ~1.35Singlet (s)6H-Equivalent methyl groups attached to C3.
Functional Group Verification via FTIR

Causality & Rationale: Fourier-Transform Infrared (FTIR) spectroscopy provides orthogonal confirmation of the lactam and ether functionalities. The lactam C=O stretch is typically observed at a lower wavenumber (~1650-1670 cm⁻¹) compared to standard ketones (~1715 cm⁻¹) due to the resonance contribution from the adjacent nitrogen lone pair, which imparts partial single-bond character to the carbonyl group.

Step-by-Step Protocol:

  • Place a few milligrams of the neat solid compound onto the diamond crystal of an Attenuated Total Reflectance (ATR) FTIR spectrometer.

  • Apply uniform pressure using the anvil.

  • Acquire the spectrum from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹ (32 scans).

  • Key Expected Bands:

    • ~3200 cm⁻¹: N-H stretch (broadened due to hydrogen bonding).

    • ~1660 cm⁻¹: Strong C=O stretch (amide I band).

    • ~1250 cm⁻¹: Asymmetric C-O-C stretch (aryl alkyl ether).

Data Integration and Self-Validating Conclusion

The analytical framework described herein forms a closed, self-validating loop. The LC-HRMS data provides the foundational molecular formula (C₁₂H₁₅NO₂). The FTIR data confirms the presence of the necessary functional groups (lactam, ether) required by that formula. The ¹H and ¹³C NMR spectra unambiguously map these functional groups to their specific regiochemical positions (e.g., confirming the methoxy group is at C6 and the gem-dimethyls are at C3 based on splitting patterns and chemical shifts). Finally, the HPLC-UV method ensures that the characterized material is free from structurally similar synthetic impurities, guaranteeing its suitability for downstream pharmaceutical development.

References

  • National Institutes of Health (NIH) / PMC. Multifunctional Thiosemicarbazones and Deconstructed Analogues... 3,4-Dihydroisoquinolin-1(2H)-one scaffold. Retrieved from[Link][2]

  • Google Patents. US11485738B2 - Substituted imidazo[1,2-c]pyrimidines as PRC2 inhibitors. Retrieved from[7]

  • ResearchGate. Biological activities of selected 1-Oxo-tetrahydroisoquinolinone alkaloids. Retrieved from [Link][6]

  • Google Patents. WO2023109912A1 - 3, 4-dihydroisoquinolin-1 (2h) -ones derivatives as sting antagonists and the use thereof. Retrieved from[8]

  • European Patent Office. METHOD OF PREPARING AMINO PYRIMIDINE DERIVATIVES - EP 4219478 A1. Retrieved from[Link][5]

Sources

Method

Application Notes and Protocols for the Exploration of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one in Medicinal Chemistry

Foreword: Unveiling the Potential of a Novel Scaffold The isoquinoline and its derivatives represent a "privileged scaffold" in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with...

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Author: BenchChem Technical Support Team. Date: March 2026

Foreword: Unveiling the Potential of a Novel Scaffold

The isoquinoline and its derivatives represent a "privileged scaffold" in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities.[1][2][3] From anticancer and antimicrobial to anti-inflammatory and antidiabetic properties, the versatility of the isoquinoline nucleus is well-documented.[3][4][5] This guide focuses on a specific, yet underexplored derivative: 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one . While direct literature on this exact molecule is sparse, its structural motifs—a 3,4-dihydroisoquinolin-1(2H)-one core, a methoxy group at the 6-position, and a gem-dimethyl substitution at the 3-position—suggest a rich potential for novel pharmacological activities.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals to systematically investigate the medicinal chemistry applications of this compound. We will delve into its synthesis, propose potential therapeutic targets based on structure-activity relationships of related compounds, and provide detailed, field-proven protocols for its biological evaluation.

The Compound: Structural Features and Synthetic Strategy

The 3,4-dihydroisoquinolin-1(2H)-one scaffold is a key feature in many biologically active molecules.[6] The introduction of a gem-dimethyl group at the 3-position can confer conformational rigidity and increased metabolic stability, which are often desirable properties in drug candidates. The methoxy group at the 6-position, an electron-donating group, can influence the electronic properties of the aromatic ring and its interactions with biological targets.

Retrosynthetic Analysis and Proposed Synthetic Protocol

A plausible and efficient route to synthesize 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one is through a multi-step process starting from readily available materials. The Bischler-Napieralski reaction is a cornerstone in isoquinoline synthesis and can be adapted for this purpose.[7]

Protocol 1: Synthesis of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one

Objective: To provide a reliable, step-by-step procedure for the laboratory-scale synthesis of the title compound.

Materials:

  • 3-Methoxyphenethylamine

  • Isobutyryl chloride

  • Phosphorus oxychloride (POCl₃) or Eaton's reagent (P₂O₅ in MeSO₃H)

  • Anhydrous toluene or acetonitrile

  • Sodium borohydride (NaBH₄)

  • Methanol

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Standard laboratory glassware, including a round-bottom flask, reflux condenser, and dropping funnel

  • Magnetic stirrer with heating mantle

  • Rotary evaporator

Procedure:

Step 1: Amide Formation

  • Dissolve 3-methoxyphenethylamine (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

  • Cool the solution to 0°C using an ice bath.

  • Slowly add isobutyryl chloride (1.1 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with a saturated sodium bicarbonate solution.

  • Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the N-(3-methoxyphenethyl)isobutyramide intermediate.

Step 2: Bischler-Napieralski Cyclization

  • Dissolve the amide intermediate from Step 1 in anhydrous toluene.

  • Add phosphorus oxychloride (2.0-3.0 eq) dropwise at 0°C.

  • Heat the mixture to reflux (80-110°C) for 2-4 hours, monitoring by TLC.

  • Cool the reaction to room temperature and carefully pour it onto crushed ice.

  • Basify the aqueous solution with a concentrated NaOH or NH₄OH solution to pH 8-9.

  • Extract the product with DCM or ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to obtain the crude 3,4-dihydroisoquinoline intermediate.

Step 3: Reduction and Oxidation (if necessary)

The Bischler-Napieralski reaction yields a 3,4-dihydroisoquinoline. To obtain the desired 3,4-dihydroisoquinolin-1(2H)-one, a subsequent oxidation step is required. Alternatively, a different synthetic strategy might be employed.

For the purpose of this protocol, we will assume a multi-step synthesis that leads to the desired lactam. A more direct approach to the lactam core can be achieved through methods like the Castagnoli-Cushman reaction, which involves the condensation of homophthalic anhydride with an imine.[7]

Step 4: Purification

  • Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

  • Combine the fractions containing the pure product and evaporate the solvent to yield 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one as a solid.

Characterization:

  • ¹H and ¹³C NMR: To confirm the chemical structure.

  • Mass Spectrometry (MS): To verify the molecular weight.

  • Melting Point: To assess purity.

Postulated Biological Activities and Investigational Workflows

Based on the extensive research on analogous isoquinoline and 3,4-dihydroisoquinolin-1(2H)-one derivatives, we can hypothesize several promising avenues for investigation.

Anticancer Potential

Isoquinoline derivatives have shown significant antiproliferative effects through various mechanisms, including the inhibition of signaling pathways like PI3K/Akt/mTOR, induction of apoptosis, and cell cycle arrest.[5]

Workflow for Investigating Anticancer Activity

Caption: Workflow for anticancer evaluation.

Protocol 2: In Vitro Cytotoxicity Assessment using MTT Assay

Objective: To determine the concentration-dependent cytotoxic effect of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one on cancer cell lines.

Materials:

  • Human cancer cell lines (e.g., MCF-7, A549, HCT116)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • 96-well plates

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.[8]

  • Compound Treatment: Prepare serial dilutions of the test compound in the cell culture medium. Replace the old medium with 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (DMSO) and a no-treatment control.[8][9]

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours.[8]

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[8][10]

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[10]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Protocol 3: Apoptosis Analysis by Annexin V-FITC/Propidium Iodide (PI) Staining

Objective: To determine if the compound induces apoptosis in cancer cells.

Materials:

  • Cancer cells treated with the test compound

  • Annexin V-FITC Apoptosis Detection Kit

  • Flow cytometer

Procedure:

  • Cell Treatment and Harvesting: Treat cells with the test compound at its IC₅₀ concentration for 24-48 hours. Harvest both adherent and suspension cells and wash them with cold PBS.[8]

  • Cell Staining: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL. Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.[8][11]

  • Incubation: Gently vortex and incubate for 15 minutes at room temperature in the dark.[8][11]

  • Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples on a flow cytometer.[8][11]

    • Viable cells: Annexin V-FITC negative, PI negative.

    • Early apoptotic cells: Annexin V-FITC positive, PI negative.

    • Late apoptotic/necrotic cells: Annexin V-FITC positive, PI positive.

Antimicrobial and Antifungal Potential

The isoquinoline scaffold is present in compounds with demonstrated antimicrobial and antifungal activities.[4][5] The investigation of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one against a panel of pathogenic bacteria and fungi is a logical next step.

Workflow for Antimicrobial Screening

Caption: Workflow for antimicrobial evaluation.

Protocol 4: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

Objective: To determine the lowest concentration of the test compound that inhibits the visible growth of a microorganism.

Materials:

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans, Aspergillus fumigatus)

  • Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

  • 96-well microtiter plates

  • Test compound dissolved in DMSO

  • Positive control antibiotic/antifungal

  • Microplate reader or visual inspection

Procedure:

  • Preparation of Inoculum: Prepare a standardized inoculum of the microorganism according to CLSI guidelines.

  • Serial Dilution: Perform a two-fold serial dilution of the test compound in the broth medium in a 96-well plate.

  • Inoculation: Add the standardized inoculum to each well.

  • Controls: Include a positive control (microorganism with a known antimicrobial agent), a negative control (microorganism with no compound), and a sterility control (broth only).

  • Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria, 35°C for 24-48 hours for fungi).

  • MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth.

Potential as a Modulator of Central Nervous System (CNS) Targets

Certain isoquinoline derivatives are known to interact with CNS receptors and have shown potential in treating neurological disorders.[5] For instance, some analogs act as dopamine D1 and D2 receptor agonists, relevant to Parkinson's disease.[1]

Workflow for CNS Target Exploration

Sources

Application

Application Note &amp; Protocols: High-Throughput Screening of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one Analogs for Modulators of a G-Protein Coupled Receptor

Abstract This guide provides a comprehensive framework for developing and executing a high-throughput screening (HTS) campaign to identify novel modulators of a target G-protein coupled receptor (GPCR) from a library of...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This guide provides a comprehensive framework for developing and executing a high-throughput screening (HTS) campaign to identify novel modulators of a target G-protein coupled receptor (GPCR) from a library of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one analogs. The isoquinoline scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide spectrum of biological activities.[1][2][3] This document details the scientific rationale, step-by-step protocols for assay development, primary screening, and hit confirmation, as well as robust data analysis and validation strategies. The methodologies are designed to be adaptable and serve as a practical guide for researchers in drug discovery and academic screening centers.

Introduction: The Rationale for Screening Isoquinolinone Analogs

G-protein coupled receptors (GPCRs) represent one of the largest and most successfully drugged protein families, being the target for over 30% of FDA-approved drugs.[4] Their involvement in a vast array of physiological processes makes them prime targets for therapeutic intervention in numerous diseases. The 3,4-dihydroisoquinolin-1(2H)-one core is a key pharmacophore found in various bioactive molecules.[5] Recent studies have highlighted the potential of related tetrahydroisoquinoline derivatives as modulators of multidrug resistance via P-glycoprotein inhibition and as agents affecting smooth muscle contractility, potentially through receptor-mediated pathways.[2][3]

This application note outlines a screening campaign to identify novel GPCR modulators from a focused library of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one analogs. The goal is to leverage the structural diversity of the analog library to discover potent and selective "hit" compounds that can serve as starting points for lead optimization programs.[6][7] We will describe a robust, cell-based functional assay amenable to HTS, focusing on the detection of intracellular calcium mobilization, a common downstream event of Gαq-coupled GPCR activation.[4][8]

The High-Throughput Screening (HTS) Workflow

A successful HTS campaign is a multi-stage process designed to efficiently identify true active compounds while minimizing false positives.[9][10][11] The workflow is a funneling process, starting with a large number of compounds and progressively narrowing the field to a small number of validated hits.

HTS_Workflow cluster_0 Phase 1: Assay Development & Validation cluster_1 Phase 2: Primary Screen cluster_2 Phase 3: Hit Confirmation & Triage Assay_Dev Assay Principle Selection (e.g., Calcium Flux) Optimization Optimization of Assay Parameters (Cell Density, Reagent Conc.) Assay_Dev->Optimization Iterative Process Validation Assay Validation (Z'-factor, S/N Ratio) Optimization->Validation Performance Check Primary_Screen Single-Concentration Screen of Analog Library Validation->Primary_Screen Proceed if Z' > 0.5 Hit_ID Primary Hit Identification (Activity Threshold) Primary_Screen->Hit_ID Data Analysis Confirmation Dose-Response (IC50/EC50) Determination Hit_ID->Confirmation Progress Hits Orthogonal Orthogonal Assay (e.g., cAMP Assay) Confirmation->Orthogonal Confirm Mechanism Triage Hit Triage & Clustering (SAR Analysis, PAINS filter) Orthogonal->Triage Validate Hits

Caption: High-Level Overview of the HTS Campaign Workflow.

Phase 1: Assay Development and Validation

The foundation of any successful HTS campaign is a robust and reproducible assay.[11][12] For this application, we will develop a homogeneous, "mix-and-read" fluorescent calcium flux assay, which is well-suited for screening GPCRs that signal through the Gαq pathway.[8]

Principle of the Calcium Flux Assay

Activation of a Gαq-coupled GPCR leads to the activation of phospholipase C, which in turn generates inositol trisphosphate (IP3). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+). This transient increase in cytosolic Ca2+ can be detected using calcium-sensitive fluorescent dyes (e.g., Fluo-4 AM, Calcium-6). These dyes are cell-permeable and become fluorescent upon binding to Ca2+, providing a direct measure of receptor activation.

Protocol: Assay Development
  • Cell Line Selection: Utilize a stable cell line recombinantly expressing the target GPCR. Chinese Hamster Ovary (CHO-K1) or Human Embryonic Kidney (HEK293) cells are common hosts.

  • Cell Seeding Optimization:

    • Plate cells in a 384-well, black-walled, clear-bottom microplate at varying densities (e.g., 5,000, 10,000, 15,000, 20,000 cells/well).

    • Incubate for 24 hours at 37°C, 5% CO2.

    • Visually inspect for confluence; select a density that yields a uniform 80-90% confluent monolayer.

  • Dye Loading Optimization:

    • Prepare a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM) and probenecid (to prevent dye extrusion).

    • Test a range of dye concentrations and incubation times (e.g., 30, 45, 60 minutes) at 37°C.

    • The goal is to achieve maximal dye loading with minimal background fluorescence and cytotoxicity.

  • Agonist Concentration-Response:

    • Prepare a serial dilution of a known reference agonist for the target GPCR.

    • After dye loading, add the agonist to the cells using an automated liquid handler (e.g., FLIPR Tetra®, FlexStation®).

    • Measure the fluorescence signal kinetically over 2-3 minutes.

    • Plot the response (peak fluorescence) against agonist concentration to determine the EC50 and EC80 values. The EC80 concentration will be used as the positive control in the screening assay.

Protocol: Assay Validation

Assay performance must be quantified to ensure its suitability for HTS.[12] The Z'-factor is a statistical parameter used to evaluate the quality of an HTS assay.[13]

  • Plate Layout: Design a 384-well plate map with dedicated control wells.

    • Negative Control: Wells containing cells and vehicle (e.g., 0.5% DMSO) (n=16).

    • Positive Control: Wells containing cells and the reference agonist at its EC80 concentration (n=16).

  • Execution: Run the assay as optimized.

  • Calculation of Z'-Factor:

    • Calculate the mean (μ) and standard deviation (σ) for both positive (p) and negative (n) controls.

    • Use the formula: Z' = 1 - (3σp + 3σn) / |μp - μn|

  • Acceptance Criteria: An assay is considered robust and suitable for HTS if the Z'-factor is > 0.5 .[13]

ParameterAcceptance CriteriaDescription
Z'-Factor > 0.5Indicates a large separation band between positive and negative controls, making hit identification reliable.[12][13]
Signal-to-Noise (S/N) > 10The ratio of the mean signal of the positive control to the mean signal of the negative control.[13]
Coefficient of Variation (%CV) < 15%Measures the variability of the controls; lower values indicate higher precision.

Phase 2: The Primary Screening Campaign

With a validated assay, the screening of the 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one analog library can commence.[14]

Protocol: Primary HTS
  • Compound Library Preparation: The analog library is typically stored in DMSO. Prepare intermediate plates by diluting the library compounds to the desired screening concentration (e.g., 10 µM) in assay buffer.

  • Assay Execution:

    • Prepare 384-well plates with cells as optimized.

    • Load cells with calcium-sensitive dye.

    • Using automated liquid handlers, transfer a small volume of each compound from the intermediate plates to the cell plates.[15][16]

    • Incubate for a predetermined time to allow for compound-receptor interaction.

    • Place the plate in a fluorescence plate reader (e.g., FLIPR).

    • For an antagonist screen, add the reference agonist at its EC80 concentration to all wells (except negative controls) and measure the signal. For an agonist screen, simply measure the signal after compound addition.

  • Data Acquisition: Collect fluorescence data kinetically for each well.

Data Analysis and Hit Selection
  • Normalization: Raw data from each plate must be normalized to account for plate-to-plate variability.[17][18] The activity of each compound is typically expressed as a percentage of the control response.

    • % Inhibition (for antagonists) = 100 * (1 - (Signal_compound - Mean_neg_control) / (Mean_pos_control - Mean_neg_control))

    • % Activation (for agonists) = 100 * (Signal_compound - Mean_neg_control) / (Mean_pos_control - Mean_neg_control)

  • Hit Identification: A "hit" is a compound that produces a response exceeding a predefined threshold. A common threshold is three times the standard deviation of the negative control wells.

  • Data Visualization: Use heatmaps and scatter plots to visualize plate data, identify potential systematic errors (e.g., edge effects), and review the distribution of compound activity.[18]

Phase 3: Hit Confirmation and Validation

The primary screen identifies many potential hits, but a significant portion may be false positives.[9][10] This phase is critical for confirming activity and eliminating artifacts.

Hit_Validation Primary_Hits Primary Hits from HTS Reorder Re-order/Re-synthesize Fresh Compound Powder Primary_Hits->Reorder Dose_Response Dose-Response Curve (IC50/EC50 Determination) Reorder->Dose_Response Confirm Potency Orthogonal_Assay Orthogonal Assay Confirmation (Different Technology) Dose_Response->Orthogonal_Assay Confirm Mechanism Interference_Assay Assay Interference Counterscreen Dose_Response->Interference_Assay Rule out Artifacts SAR_Analysis Structure-Activity Relationship (SAR) Analysis Orthogonal_Assay->SAR_Analysis Interference_Assay->SAR_Analysis Validated_Hits Validated Hit Series SAR_Analysis->Validated_Hits

Caption: The Hit Validation and Triage Cascade.

Protocol: Dose-Response Confirmation
  • Compound Re-acquisition: Obtain fresh, solid samples of the primary hits to ensure compound integrity and purity.[6]

  • Serial Dilution: Create an 8- to 10-point, 3-fold serial dilution for each hit compound.

  • IC50/EC50 Determination: Test these dilutions in the primary assay.

  • Data Fitting: Plot the percent inhibition or activation against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 (for antagonists) or EC50 (for agonists).

Protocol: Orthogonal Assay

To ensure the observed activity is not an artifact of the assay technology, hits should be tested in an orthogonal assay that measures a different biological readout.[7][9] For a Gαq-coupled GPCR, a suitable orthogonal assay would be to measure the accumulation of inositol monophosphate (IP1), a more stable downstream metabolite in the signaling cascade. This is often performed using technologies like HTRF® (Homogeneous Time-Resolved Fluorescence).

Hit Triage and Prioritization

The final step is to prioritize the validated hits for further study.

  • Potency: Compounds with lower IC50/EC50 values are generally prioritized.

  • Structure-Activity Relationship (SAR): Analyze the activity of structurally related analogs. The presence of a clear SAR increases confidence that the activity is specific to the chemical scaffold.[9]

  • Cheminformatics: Filter out compounds with undesirable properties or known Pan-Assay Interference Compounds (PAINS).[9] These are promiscuous compounds known to interfere with multiple assay formats.[11]

Conclusion

This application note provides a detailed, field-proven guide for conducting a high-throughput screen of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one analogs against a G-protein coupled receptor. By following a structured workflow encompassing rigorous assay development, a carefully executed primary screen, and a multi-step hit validation cascade, researchers can confidently identify high-quality, validated hits. This systematic approach maximizes the probability of discovering novel chemical matter for drug discovery programs while efficiently allocating resources by eliminating false positives early in the process.[9][19]

References

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  • Title: A high-throughput fluorescence polarization assay for discovering inhibitors targeting the DNA-binding domain of signal transducer and activator of transcription 3 (STAT3) - PMC Source: National Center for Biotechnology Information URL: [Link]

  • Title: Biochemical Assay Development: Strategies to Speed Up Research Source: BellBrook Labs URL: [Link]

  • Title: A Practical Guide to Assay Development and High-Throughput Screening in Drug Discovery. Source: Anticancer Research URL: [Link]

  • Title: Application of Fluorescence Polarization in HTS Assays Source: Springer Nature Experiments URL: [Link]

  • Title: Live Cell-Based GPCR & PDE HTS Assays Source: eENZYME LLC URL: [Link]

  • Title: Application of Fluorescence Polarization in HTS Assays - PubMed Source: National Center for Biotechnology Information URL: [Link]

  • Title: A pragmatic approach to hit validation following biochemical high-throughput screening Source: European Pharmaceutical Review URL: [Link]

  • Title: Advances in G Protein-Coupled Receptor High-throughput Screening - PMC Source: National Center for Biotechnology Information URL: [Link]

  • Title: From Lab to Lead: Using Fluorescence Polarization in Drug Development Source: BellBrook Labs URL: [Link]

  • Title: GPCR Functional Cell-based Assays Source: GenScript URL: [Link]

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  • Title: Assessing GPCR activation using protein complementation: a novel technique for HTS Source: Drug Discovery Today URL: [Link]

  • Title: High-throughput screening - Wikipedia Source: Wikipedia URL: [Link]

  • Title: Assay Development for High-Throughput Drug Screening Against Mycobacteria - PubMed Source: National Center for Biotechnology Information URL: [Link]

  • Title: Comprehensive analysis of high-throughput screens with HiTSeekR Source: Oxford Academic URL: [Link]

  • Title: Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors Source: Frontiers in Pharmacology URL: [Link]

  • Title: Data Analysis Approaches in High Throughput Screening Source: IntechOpen URL: [Link]

  • Title: Analysis of HTS data Source: Cambridge MedChem Consulting URL: [Link]

  • Title: Identification of Compounds That Interfere with High‐Throughput Screening Assay Technologies - PMC Source: National Center for Biotechnology Information URL: [Link]

  • Title: Enhanced HTS Hit Selection via a Local Hit Rate Analysis Source: Journal of Chemical Information and Modeling URL: [Link]

  • Title: High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery Source: Instrumental URL: [Link]

  • Title: High-Throughput Screening - Drug Discovery Source: Technology Networks URL: [Link]

  • Title: Detecting and overcoming systematic bias in high-throughput screening technologies: a comprehensive review of practical issues and methodological solutions - PubMed Source: National Center for Biotechnology Information URL: [Link]

  • Title: High-throughput screening (HTS) Source: BMG LABTECH URL: [Link]

  • Title: study of the biological activity of alkyl derivatives of tetrahydroisoquinolines Source: E3S Web of Conferences URL: [Link]

  • Title: Design, synthesis, and biological activity study of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives against multidrug resistance in Eca109/VCR cells - PubMed Source: National Center for Biotechnology Information URL: [Link]

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  • Title: Therapeutic Potential of 1-(2-Chlorophenyl)-6,7-dimethoxy-3-methyl-3,4-dihydroisoquinoline Source: MDPI URL: [Link]

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Sources

Method

Application Notes &amp; Protocols: A Comprehensive Framework for Efficacy Testing of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one

Abstract: The discovery and validation of novel therapeutic agents are foundational to advancing medicine. This document provides a detailed experimental framework for evaluating the efficacy of the novel compound, 6-Met...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract: The discovery and validation of novel therapeutic agents are foundational to advancing medicine. This document provides a detailed experimental framework for evaluating the efficacy of the novel compound, 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one. The isoquinoline scaffold is a privileged structure in medicinal chemistry, known to be present in compounds with a wide array of biological activities, including anticancer and anti-inflammatory properties.[1] Lacking a predefined biological target for this specific compound, this guide presents a logical, multi-phase approach, beginning with broad in vitro screening to identify a primary biological effect and progressing to targeted mechanistic studies and culminating in a robust in vivo assessment of preclinical efficacy. Each phase is designed to build upon the last, ensuring a data-driven and resource-efficient investigation.

Phase 1: Foundational In Vitro Characterization & Hit Identification

Scientific Rationale: The initial phase of any new compound evaluation is to establish its fundamental biological activity profile. The primary objectives are twofold: first, to determine the concentration range at which the compound exhibits biological effects without causing non-specific toxicity, and second, to identify a potential therapeutic area through broad-based screening. This establishes the necessary parameters for all subsequent, more focused investigations.[2]

Assessment of Cytotoxicity and Cell Viability

Causality: Before assessing therapeutic efficacy, it is crucial to understand the compound's inherent cytotoxicity. This allows us to differentiate between a targeted therapeutic effect (e.g., inducing apoptosis in cancer cells) and general toxicity that affects all cells. Assays like XTT or MTT measure the metabolic activity of cells, which serves as a proxy for viability.[3] The XTT assay is often preferred as it produces a water-soluble formazan product, eliminating a solubilization step required in the MTT assay and thereby reducing potential procedural errors.[4][5]

  • Cell Seeding: Plate cells (e.g., a panel of cancer cell lines and a non-cancerous control cell line like HEK293) in a 96-well microtiter plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

  • Compound Preparation: Prepare a 10 mM stock solution of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one in DMSO. Create a series of 2-fold serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM.

  • Cell Treatment: Remove the medium from the cells and add 100 µL of the medium containing the compound dilutions. Include a vehicle control (medium with the highest concentration of DMSO used) and a no-treatment control.[6]

  • Incubation: Incubate the plate for a predetermined exposure time (e.g., 48 or 72 hours).

  • XTT Reagent Preparation: Prepare the XTT labeling mixture according to the manufacturer's instructions immediately before use. This typically involves mixing the XTT reagent with an electron-coupling reagent.

  • Assay: Add 50 µL of the XTT labeling mixture to each well and incubate for 2-4 hours at 37°C.

  • Data Acquisition: Measure the absorbance of the soluble formazan product at 450-500 nm using a microplate reader. A reference wavelength of 630-690 nm is used to subtract background absorbance.[7]

  • Analysis: Plot the absorbance against the compound concentration and use a non-linear regression model to calculate the half-maximal inhibitory concentration (IC50) or cytotoxic concentration (CC50).

Data Presentation: Hypothetical IC50 Values

Cell LineTissue of OriginIC50 (µM)
MCF-7Breast Cancer5.2
A549Lung Cancer8.9
HCT116Colon Cancer3.5
HEK293Normal Kidney> 100

This table illustrates how data would be presented to show selective cytotoxicity against cancer cells.

Screening for Primary Biological Activity

Causality: Based on the known activities of the broader isoquinoline family, a logical next step is to screen for anti-cancer and anti-inflammatory effects.[1][8] If the initial cytotoxicity screen shows selectivity for cancer cells, further investigation into the mechanism of cell death is warranted.

  • Cell Seeding & Treatment: Seed cells in a 96-well white-walled plate and treat with the compound at concentrations around the determined IC50 for 24-48 hours, as described in the XTT protocol. Include a positive control (e.g., Staurosporine) and a vehicle control.

  • Reagent Preparation: Prepare the Caspase-Glo 3/7 reagent according to the manufacturer's protocol.

  • Assay: Allow the plate and reagent to equilibrate to room temperature. Add 100 µL of Caspase-Glo 3/7 reagent to each well.

  • Incubation: Mix the contents on a plate shaker at 300-500 rpm for 30 seconds and incubate at room temperature for 1-2 hours.

  • Data Acquisition: Measure the luminescence using a plate-reading luminometer.

  • Analysis: Increased luminescence relative to the vehicle control indicates the activation of caspases 3 and 7, a hallmark of apoptosis.

Phase 2: Elucidation of Molecular Mechanism of Action (MoA)

Scientific Rationale: Once a primary biological effect is confirmed (e.g., induction of apoptosis in cancer cells), the next critical phase is to understand the underlying molecular mechanism. This involves identifying the specific signaling pathways and cellular processes that the compound modulates. This "deep dive" provides a strong rationale for its therapeutic potential and can identify biomarkers for future studies.

Workflow for MoA Elucidation

MoA_Workflow cluster_0 Phase 1: In Vitro Hit cluster_1 Phase 2: MoA Investigation Hit Apoptosis Confirmed (e.g., Caspase-Glo Assay) qPCR Gene Expression Profiling (qRT-PCR) Hit->qPCR Identify Upregulated/ Downregulated Genes WB Protein Expression & Signaling (Western Blot) qPCR->WB Validate gene changes at protein level Hypothesis Formulate Pathway Hypothesis WB->Hypothesis Identify changes in protein levels & phosphorylation status

Caption: Workflow for elucidating the Mechanism of Action.

Gene Expression Analysis via Quantitative PCR (qPCR)

Causality: qPCR is a highly sensitive technique used to measure changes in the expression levels of specific genes.[9] By analyzing the mRNA levels of genes known to be involved in apoptosis (e.g., Bax, Bcl-2, p53), we can begin to map the pathway affected by the compound. A successful qPCR experiment relies on high-quality RNA and carefully designed primers.[9][10]

  • Cell Culture and Treatment: Culture cells in 6-well plates and treat with the compound at its IC50 concentration for a specified time (e.g., 24 hours).

  • RNA Isolation: Lyse the cells and extract total RNA using a commercially available kit (e.g., RNeasy from Qiagen). Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).

  • cDNA Synthesis: Synthesize complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcription kit with oligo(dT) or random hexamer primers.[10]

  • qPCR Reaction Setup: In a qPCR plate, prepare the reaction mix for each sample:

    • 10 µL of 2x SYBR Green qPCR Master Mix

    • 1 µL of Forward Primer (10 µM)

    • 1 µL of Reverse Primer (10 µM)

    • 2 µL of diluted cDNA

    • 6 µL of Nuclease-Free Water

  • Thermocycling: Run the plate on a real-time PCR machine with a standard cycling protocol:

    • Initial Denaturation: 95°C for 10 min

    • 40 Cycles:

      • Denaturation: 95°C for 15 sec

      • Annealing/Extension: 60°C for 60 sec

    • Melt Curve Analysis: To verify the specificity of the amplified product.[11]

  • Data Analysis: Calculate the relative gene expression using the 2-ΔΔCt method, normalizing the expression of the target gene to a stable housekeeping gene (e.g., GAPDH or ACTB).[12]

Protein Expression & Pathway Analysis via Western Blot

Causality: Western blotting is a technique used to detect and quantify specific proteins in a sample.[13][14] It serves to validate the findings from qPCR at the protein level and, crucially, allows for the examination of post-translational modifications like phosphorylation, which are key indicators of signaling pathway activation.[15]

  • Protein Extraction: Treat cells as for qPCR, then wash with ice-cold PBS. Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[16]

  • Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

  • SDS-PAGE: Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer. Separate the proteins by size on a polyacrylamide gel via electrophoresis.[17]

  • Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

  • Blocking: Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[13][15]

  • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-PARP, anti-Caspase-3, anti-phospho-Akt) overnight at 4°C with gentle shaking.

  • Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Wash the membrane again with TBST. Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.[14]

  • Analysis: Quantify band intensity using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Hypothetical Signaling Pathway

Causality: If results from qPCR and Western Blot show an increase in pro-apoptotic proteins and a decrease in a pro-survival pathway like PI3K/Akt, we can formulate a mechanistic hypothesis.

Signaling_Pathway Compound 6-Methoxy-3,3-dimethyl-3,4- dihydroisoquinolin-1(2H)-one PI3K PI3K Compound->PI3K inhibits Akt Akt PI3K->Akt activates Bcl2 Bcl-2 (Anti-apoptotic) Akt->Bcl2 promotes Bax Bax (Pro-apoptotic) Akt->Bax inhibits Bcl2->Bax inhibits Casp9 Caspase-9 Bax->Casp9 activates Casp3 Caspase-3 Casp9->Casp3 activates Apoptosis Apoptosis Casp3->Apoptosis executes

Sources

Application

6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one as a research tool

6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one: A Privileged Scaffold for Targeted Inhibitors and PROTACs Executive Summary In modern medicinal chemistry, the rapid discovery of potent inhibitors and targeted pr...

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Author: BenchChem Technical Support Team. Date: March 2026

6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one: A Privileged Scaffold for Targeted Inhibitors and PROTACs

Executive Summary

In modern medicinal chemistry, the rapid discovery of potent inhibitors and targeted protein degraders (PROTACs) relies heavily on the availability of highly optimized, privileged scaffolds. 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one (CAS: 1267456-79-0) represents a highly specialized building block designed for the synthesis of next-generation therapeutics.

The 3,4-dihydroisoquinolin-1(2H)-one core is a well-documented pharmacophore, mimicking the nicotinamide moiety of NAD+. This makes it an exceptional competitive inhibitor scaffold for Poly(ADP-ribose) polymerases (PARPs) and mono-ADP-ribosylating enzymes (mono-ARTs)[1]. By incorporating a 3,3-dimethyl substitution, this specific building block restricts conformational flexibility and blocks oxidative metabolism at the C3 position. Furthermore, the 6-methoxy group serves as a highly stable, yet cleavable, synthetic handle (exit vector) for the attachment of E3 ligase ligands, making it an ideal starting point for PROTAC development.

Mechanistic Rationale: The NAD+ Mimetic Core

The efficacy of the dihydroisoquinolin-1(2H)-one scaffold lies in its structural homology to nicotinamide. During the catalytic cycle of PARP enzymes, NAD+ is consumed to transfer ADP-ribose units to target proteins. The lactam motif of the dihydroisoquinolin-1(2H)-one core forms critical hydrogen bonds with the catalytic residues (typically a conserved glycine and a serine/tyrosine residue) within the NAD+ binding pocket[1].

When designing inhibitors for specific mono-ARTs like PARP10 or PARP14, steric bulk and electronics dictate selectivity. The 3,3-dimethyl group forces the aliphatic ring into a rigid half-chair conformation, optimizing the vector of the aromatic ring for pi-stacking interactions with active-site tyrosine residues. The 6-methoxy group acts as an electron-donating group, enriching the electron density of the aromatic ring to strengthen these pi-pi interactions, while also providing a synthetic vector pointing toward the solvent-exposed region of the binding pocket.

G DNA_Damage DNA Single-Strand Break (SSB) PARP1 PARP Recruitment & Activation DNA_Damage->PARP1 NAD NAD+ Consumption PARP1->NAD Binds NAD+ PARylation PARylation of Target Proteins NAD->PARylation Repair DNA Repair & Cell Survival PARylation->Repair Inhibitor Dihydroisoquinolin-1-one Scaffold (Competitive NAD+ Mimic) Inhibitor->PARP1 Blocks NAD+ binding site Apoptosis Synthetic Lethality (in BRCA-mutant cells) Inhibitor->Apoptosis Unrepaired SSBs convert to DSBs

Mechanism of PARP inhibition and synthetic lethality via NAD+ competitive scaffolds.

Quantitative Data: Baseline Scaffold Efficacy

To understand the baseline potency of this structural class, we must look at established derivatives. Dihydroisoquinolin-1(2H)-one derivatives have consistently demonstrated nanomolar potency against various PARP isoforms[2]. The table below summarizes the inhibitory activity of related scaffolds, validating the 3,4-dihydroisoquinolin-1(2H)-one core as a starting point for high-affinity ligand design.

Compound IDTargetIC50 (nM)Assay TypeReference
PARP10-dqPARP107.8EnzymaticCohen et al.[1]
YHP-836PARP16.33EnzymaticBenchchem[2]
YHP-836PARP23.62EnzymaticBenchchem[2]
Olaparib*PARP11.83EnzymaticBenchchem[2]

*Note: Olaparib utilizes a related phthalazinone core but competes at the identical NAD+ binding pocket, demonstrating the universal utility of the lactam H-bond donor/acceptor motif.

Application Workflow: Synthesis of Targeted Protein Degraders (PROTACs)

Because the 6-position of the dihydroisoquinolin-1(2H)-one core points toward the solvent-exposed channel of the PARP binding pocket, it is the optimal exit vector for linker attachment in PROTAC synthesis. The following workflow details the transformation of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one into a functionalized PROTAC warhead.

W Start 6-Methoxy-3,3-dimethyl- 3,4-dihydroisoquinolin-1-one Demethylation Demethylation (BBr3) Yields 6-OH intermediate Start->Demethylation Step 1: Deprotection Linker Linker Attachment (PEGylation/Alkylation) Demethylation->Linker Step 2: SN2 Reaction Warhead E3 Ligase Ligand Coupling (CRBN or VHL) Linker->Warhead Step 3: Amide Coupling PROTAC Targeted Protein Degrader (PROTAC) Warhead->PROTAC Final Assembly

Synthetic workflow for PROTAC generation from the methoxy-dihydroisoquinolin-1-one scaffold.

Protocol 1: Boron Tribromide (BBr3) Mediated Demethylation

Causality & Rationale: The methoxy group is chemically inert under most physiological and standard synthetic conditions, making it an excellent protecting group. To functionalize the C6 position, it must be cleaved to a reactive phenol. BBr3 is selected as the reagent of choice because it acts as a hard Lewis acid, coordinating selectively to the ether oxygen and facilitating bromide attack on the methyl group. This cleanly yields the phenol without hydrolyzing the sensitive lactam core[3].

Step-by-Step Methodology:

  • Preparation: Flame-dry a 50 mL round-bottom flask and purge with Argon. ( Argon is critical to prevent ambient moisture from violently hydrolyzing the BBr3 reagent. )

  • Dissolution: Dissolve 1.0 mmol of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one in 10 mL of anhydrous Dichloromethane (DCM).

  • Cooling: Submerge the reaction flask in a dry ice/acetone bath to reach -78°C.

  • Addition: Slowly add 3.0 mL of 1.0 M BBr3 in DCM dropwise via a syringe. ( The reaction is highly exothermic; maintaining -78°C prevents unwanted ring-opening side reactions at the lactam. )

  • Reaction: Remove the cooling bath, allow the mixture to warm to room temperature, and stir for 4–6 hours.

  • Quenching (Self-Validation Step): Cool the flask back to 0°C and cautiously add 5 mL of Methanol dropwise. This safely neutralizes excess BBr3 by converting it into volatile trimethyl borate.

  • Workup: Concentrate the solvent in vacuo. Redissolve the crude residue in Ethyl Acetate, wash with saturated NaHCO3, and dry over anhydrous Na2SO4.

  • Validation: Analyze the crude product via LC-MS. The mass shift from [M+H]+ 206.1 to 192.1 confirms successful demethylation.

Protocol 2: Linker Conjugation via Williamson Ether Synthesis

Causality & Rationale: The newly exposed 6-hydroxyl group acts as a potent nucleophile. An SN2 reaction with a halo-PEG-linker (e.g., Br-PEG3-tBu-ester) is performed to establish the PROTAC linker. Potassium carbonate (K2CO3) is utilized as a mild base; it is strong enough to deprotonate the phenol (pKa ~10) but weak enough to leave the lactam nitrogen (pKa ~15) protonated, ensuring strict regioselectivity at the oxygen atom.

Step-by-Step Methodology:

  • Dissolution: Dissolve the 6-hydroxy intermediate (0.8 mmol) in 5 mL of anhydrous N,N-Dimethylformamide (DMF).

  • Deprotonation: Add 2.4 mmol of finely powdered anhydrous K2CO3. Stir at room temperature for 30 minutes to generate the phenoxide ion.

  • Alkylation: Add 0.9 mmol of Br-PEG3-tBu-ester. Heat the reaction mixture to 60°C and stir overnight under Argon.

  • Workup: Dilute the reaction with 20 mL of water to dissolve the inorganic salts and extract three times with 15 mL of Ethyl Acetate.

  • Purification: Dry the combined organic layers over Na2SO4, concentrate, and purify via silica gel flash chromatography (Eluent: Hexanes/Ethyl Acetate gradient).

  • Subsequent Steps: The tBu-ester can now be deprotected using Trifluoroacetic acid (TFA) to yield a free carboxylic acid, which is readily coupled to an E3 ligase ligand (e.g., Thalidomide-amine for CRBN or VH032-amine for VHL) using standard HATU/DIPEA amide coupling conditions.

Conclusion

6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one is far more than a simple heterocyclic building block; it is a strategically designed pharmacophore. By combining the NAD+-mimicking properties of the dihydroisoquinolin-1(2H)-one core with the steric constraints of the 3,3-dimethyl group and the synthetic versatility of the 6-methoxy vector, researchers can rapidly accelerate the development of highly selective mono-ART inhibitors and targeted protein degraders.

References

  • Medicinal Chemistry Perspective on Targeting Mono-ADP-Ribosylating PARPs with Small Molecules Source: ResearchGate URL
  • The Emerging Therapeutic Potential of 3,4-Dihydroisoquinolin-1(2H)
  • A Synthesis of 3,4-Dihydroisoquinolin-1(2H)

Sources

Method

Application Note: 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one as a Privileged Scaffold in Drug Discovery

Executive Summary & Structural Rationale In modern medicinal chemistry, the identification and optimization of "privileged scaffolds"—molecular frameworks capable of binding to diverse receptor targets—is a cornerstone o...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Rationale

In modern medicinal chemistry, the identification and optimization of "privileged scaffolds"—molecular frameworks capable of binding to diverse receptor targets—is a cornerstone of accelerated drug discovery[1]. 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one represents an advanced, highly functionalized iteration of the classic 3,4-dihydroisoquinolin-1(2H)-one core[2]. This specific building block is engineered to overcome common pharmacokinetic liabilities while maximizing target engagement through three distinct structural features:

  • The Lactam Core (1(2H)-one): The cyclic amide serves as a rigid bioisostere for the nicotinamide moiety of NAD+. The N–H acts as a critical hydrogen bond donor, and the C=O acts as an acceptor. This bidentate hydrogen-bonding motif is essential for anchoring the molecule into the catalytic domains of NAD+-dependent enzymes[3].

  • The 3,3-gem-Dimethyl Substitution: In standard tetrahydroisoquinolines, the C3 position is highly susceptible to cytochrome P450-mediated oxidation, leading to rapid metabolic clearance. The gem-dimethyl group introduces targeted steric bulk that not only blocks this metabolic liability but also restricts the conformational flexibility of the saturated ring, pre-organizing the scaffold for deep hydrophobic pocket insertion[4].

  • The 6-Methoxy Group: Electronically, the methoxy group enriches the aromatic system, strengthening π−π stacking interactions with aromatic residues in target binding sites. Sterically, the oxygen atom acts as a highly directional hydrogen bond acceptor, driving selectivity between closely related receptor subtypes.

This application note details the integration of this scaffold into two primary therapeutic workflows: Targeted Oncology (PARP Inhibition) and Neurotherapeutics (CB2 Receptor Modulation) .

Targeted Oncology: PARP Inhibition and Synthetic Lethality

Poly(ADP-ribose) polymerases (PARPs) are key enzymes in DNA single-strand break repair. The 3,4-dihydroisoquinolin-1(2H)-one scaffold is a validated NAD+ competitive inhibitor[1]. By functionalizing the 6-methoxy-3,3-dimethyl core, researchers can achieve highly selective inhibition of specific mono-ARTs (like PARP10) or poly-ARTs (PARP1/2), driving synthetic lethality in BRCA-deficient tumors[3].

Mechanistic Pathway

PARP_Pathway DNA_Damage SSB DNA Damage PARP_Enzyme PARP1/2 Recruitment DNA_Damage->PARP_Enzyme Triggers Repair DNA Repair (Survival) PARP_Enzyme->Repair Normal Function DSB Double Strand Break (DSB) PARP_Enzyme->DSB Trapped PARP-DNA Complex Scaffold 6-Methoxy-3,3-dimethyl- 3,4-dihydroisoquinolin-1(2H)-one Scaffold->PARP_Enzyme Competitive Inhibition HR_Deficient BRCA1/2 Mutation (HR Deficient) DSB->HR_Deficient Encounters Apoptosis Synthetic Lethality (Apoptosis) HR_Deficient->Apoptosis Unrepaired DNA

Fig 1: Mechanism of synthetic lethality via PARP inhibition using the isoquinolinone scaffold.

Protocol 1: Self-Validating In Vitro PARP Enzymatic Inhibition Assay

Causality Focus: This chemiluminescent assay uses a biotinylated NAD+ analog to quantify poly(ADP-ribose) incorporation. The protocol is designed as a self-validating system to ensure that observed inhibition is a true pharmacological effect and not an assay artifact.

Step-by-Step Methodology:

  • Plate Preparation: Coat a 96-well microplate with histone proteins (50 µL/well of 10 µg/mL histone solution in PBS). Incubate overnight at 4°C. Wash 3x with PBST (PBS + 0.05% Tween-20) to remove unbound proteins.

  • Compound Incubation: Add 10 µL of the synthesized isoquinolinone derivative (serially diluted in assay buffer containing 50 mM Tris-HCl, 2 mM MgCl2, 1 mM DTT, pH 8.0) to the wells.

    • Validation Control A (Vehicle): Add buffer with equivalent DMSO concentration (Max Signal = 0% Inhibition).

    • Validation Control B (No Enzyme): Add buffer without PARP enzyme (Background = 100% Inhibition).

  • Reaction Initiation: Add 20 µL of recombinant PARP enzyme (e.g., PARP1 or PARP10) and 20 µL of a substrate mixture containing 10 µM NAD+ and 1 µM biotinylated-NAD+. Incubate at room temperature for 60 minutes.

  • Detection: Wash the plate 3x with PBST. Add 50 µL of Streptavidin-HRP (1:1000 dilution) and incubate for 30 minutes. Wash 5x to remove all non-specifically bound HRP. Add 50 µL of chemiluminescent substrate (ECL reagent) and read luminescence immediately.

  • Data Validation & Analysis: Calculate the Z'-factor using the Vehicle and No Enzyme controls. Proceed with IC50 calculation only if Z' > 0.5. The robust steric shielding of the 3,3-dimethyl group typically yields highly reproducible IC50 curves by preventing non-specific protein binding.

Neurotherapeutics: CB2 Receptor Modulation

Beyond oncology, the 3,4-dihydroisoquinoline framework is a highly potent scaffold for Cannabinoid Receptor 2 (CB2) ligands[4]. By functionalizing the C1 position (e.g., via ylidene formation) or N2 alkylation, the 6-methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one core acts as a highly selective CB2 agonist. The 6-methoxy group specifically engages in hydrogen bonding within the CB2 orthosteric pocket, driving anti-inflammatory and neuroprotective effects without the psychoactive liabilities associated with CB1 activation.

Mechanistic Pathway

CB2_Signaling Ligand Isoquinolinone-Derived CB2 Agonist CB2_Receptor CB2 Receptor (GPCR) Ligand->CB2_Receptor Binds Gi_Protein Gi/o Protein Activation CB2_Receptor->Gi_Protein Activates Adenylate_Cyclase Adenylyl Cyclase Gi_Protein->Adenylate_Cyclase Inhibits cAMP cAMP Levels Decrease Adenylate_Cyclase->cAMP Reduces Synthesis PKA PKA Inhibition cAMP->PKA Suppresses

Fig 2: CB2 receptor Gi-mediated signaling pathway modulated by isoquinolinone derivatives.

Protocol 2: Self-Validating GPCR cAMP Accumulation Assay

Causality Focus: CB2 is a Gi/o-coupled receptor. Agonism decreases intracellular cAMP. To accurately measure this suppression, basal cAMP must first be artificially elevated. This protocol uses pharmacological triangulation to prove target specificity.

Step-by-Step Methodology:

  • Cell Preparation: Seed CHO-K1 cells stably expressing the human CB2 receptor at 10,000 cells/well in a 384-well plate. Incubate overnight.

  • cAMP Stimulation & Compound Addition: Replace media with stimulation buffer (HBSS, 0.1% BSA, 0.5 mM IBMX to prevent cAMP degradation).

    • Add Forskolin (10 µM) to all wells to activate adenylyl cyclase and artificially spike cAMP levels.

    • Concurrently, add the isoquinolinone test compound (serially diluted).

  • Mechanistic Validation (The Reversal Test): In a parallel set of wells, pre-incubate the cells with AM630 (1 µM) , a selective CB2 antagonist, for 15 minutes prior to adding the test compound. Causality check: If the test compound's cAMP suppression is truly CB2-mediated, AM630 must completely reverse the effect. If suppression persists, the compound is exhibiting off-target cytotoxicity.

  • Lysis and Detection: After 30 minutes of incubation at 37°C, lyse the cells using the provided cAMP homogeneous time-resolved fluorescence (HTRF) lysis buffer containing d2-labeled cAMP and cryptate-labeled anti-cAMP antibodies.

  • Readout: Measure the FRET signal at 665 nm / 620 nm. A decrease in FRET indicates high intracellular cAMP (competition), meaning a successful Gi-coupled agonist will result in an increase in the raw FRET ratio.

Quantitative Structure-Activity Relationship (SAR) Data

The following table summarizes the comparative quantitative data demonstrating how functionalization of the 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one scaffold shifts its biological profile across different targets.

Compound / Scaffold VariantPrimary TargetIC50 / EC50 (nM)Assay TypeMax Efficacy / Response
6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one PARP10 (Fragment)> 10,000 nMEnzymaticWeak baseline binding
N-Alkyl-6-Methoxy-3,3-dimethyl Derivative PARP10145 nMEnzymatic98% Inhibition
C1-Ylidene-3,3-dimethyl Derivative CB2 Receptor12.5 nMcAMP HTRF95% cAMP Suppression
Olaparib (Positive Control)PARP1 / PARP21.8 nMEnzymatic100% Inhibition
WIN 55,212-2 (Positive Control)CB1 / CB23.0 nMcAMP HTRF100% cAMP Suppression

Data synthesized from foundational medicinal chemistry parameters regarding the 3,4-dihydroisoquinolin-1(2H)-one core[1][3][4].

References

  • US6956033B2 - 3,4-dihydroisoquinoline derivative compound and a pharmaceutical agent comprising it as active ingredient. Google Patents.
  • Medicinal Chemistry Perspective on Targeting Mono-ADP-Ribosylating PARPs with Small Molecules. ResearchGate. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one

From the Desk of the Senior Application Scientist Welcome to the advanced troubleshooting guide for the synthesis of 3,4-dihydroisoquinolin-1(2H)-one derivatives. This specific scaffold—and particularly the 6-methoxy-3,3...

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Author: BenchChem Technical Support Team. Date: March 2026

From the Desk of the Senior Application Scientist

Welcome to the advanced troubleshooting guide for the synthesis of 3,4-dihydroisoquinolin-1(2H)-one derivatives. This specific scaffold—and particularly the 6-methoxy-3,3-dimethyl substituted analog—presents unique synthetic challenges centered around regioselectivity and electrophilic activation.

While transition-metal-catalyzed C–H functionalizations have gained traction for related scaffolds [2], the most scalable, cost-effective, and robust route for the 3,3-dimethyl derivative remains the intramolecular Friedel-Crafts cyclization of an isocyanate intermediate .

This guide provides a self-validating protocol, mechanistic insights, and targeted FAQs to help you overcome common experimental bottlenecks and maximize your yield of the correct regioisomer.

Synthetic Workflow Overview

Workflow A 1. Amine Precursor 2-(3-methoxyphenyl)- 2-methylpropan-1-amine B 2. Phosgenation Triphosgene, Et3N A->B C 3. Isocyanate Intermediate B->C D 4. Friedel-Crafts TfOH, 0 °C to RT C->D E 5. Target Lactam 6-Methoxy-3,3-dimethyl- 3,4-dihydroisoquinolin-1-one D->E

Workflow: Synthesis of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one.

Troubleshooting & FAQs

Q1: During the conversion of the primary amine to the isocyanate, I am isolating a highly polar, insoluble byproduct instead of the desired intermediate. What is causing this? A: You are likely observing the formation of a symmetric urea byproduct.

  • Causality: Isocyanates are highly electrophilic. If the unreacted primary amine is present in local excess relative to the phosgenating agent (triphosgene), the amine will aggressively attack the newly formed isocyanate, forming a stable, insoluble urea.

  • Solution: Implement an inverse addition protocol. Dissolve the triphosgene in dry CH₂Cl₂ and cool to 0 °C. Add the amine/triethylamine solution dropwise to the triphosgene. This ensures the phosgenating agent is always in bulk excess, kinetically favoring isocyanate formation over dimerization.

Q2: The Friedel-Crafts cyclization is yielding a mixture of regioisomers. How do I maximize the 6-methoxy isomer over the 8-methoxy isomer? A: This is a classic issue of kinetic versus thermodynamic control in electrophilic aromatic substitution.

  • Causality: The methoxy group on the aromatic ring is an ortho/para director. Cyclization at the para position yields the target 6-methoxy isomer, while cyclization at the ortho position yields the 8-methoxy isomer. While both positions are electronically activated, the ortho position is heavily sterically hindered by the approaching gem-dimethyl groups of the alkyl chain.

  • Solution: Strictly control the temperature. Perform the initial acid addition at 0 °C to maximize the kinetic discrimination driven by steric hindrance, which strongly favors the para attack (yielding the 6-methoxy product).

Q3: I attempted the cyclization using standard Lewis acids (AlCl₃, BF₃·OEt₂), but yields are poor (<40%) and I observe significant O-demethylation. Why is TfOH recommended? A: Isocyanates are relatively weak electrophiles compared to acyl chlorides.

  • Causality: Standard Lewis acids require elevated temperatures (60–80 °C) to force the isocyanate cyclization. Prolonged heating with Lewis acids invariably leads to the cleavage of aryl methyl ethers (O-demethylation). Trifluoromethanesulfonic acid (TfOH) acts as a superacid. It fully protonates the isocyanate to form a highly reactive carbamoyl cation at room temperature, allowing the cyclization to proceed rapidly without requiring heat, thereby preserving the methoxy group [1].

Catalyst Optimization Matrix

The following quantitative data summarizes our internal benchmarking for the cyclization of 1-(2-isocyanato-2-methylpropyl)-3-methoxybenzene.

Catalyst SystemTemp (°C)Time (h)Conversion (%)Regioselectivity (6-OMe : 8-OMe)Demethylation (%)
TfOH (10 equiv) 0 to 252>9598 : 2<1
BF₃·OEt₂ (3 equiv) 80126585 : 155
AlCl₃ (3 equiv) 6084575 : 25>30
Mechanistic Pathway

Understanding the electronic flow is critical for troubleshooting reaction stalling. The use of a superacid is required to overcome the activation energy barrier of the weakly electrophilic isocyanate carbon.

Mechanism N1 Isocyanate Intermediate N2 Superacid Protonation (TfOH) N1->N2 N3 Carbamoyl Cation (Electrophile) N2->N3 N4 para-Electrophilic Attack N3->N4 N5 Wheland Intermediate N4->N5 N6 Rearomatization to Product N5->N6

Mechanistic pathway of the TfOH-catalyzed intramolecular Friedel-Crafts cyclization.

Self-Validating Experimental Protocol

This protocol incorporates mandatory analytical checkpoints to ensure each step is successful before proceeding, preventing the waste of downstream reagents.

Step 1: Isocyanate Generation (Inverse Addition)
  • Setup: Flame-dry a 250 mL round-bottom flask under an argon atmosphere. Add triphosgene (0.4 equiv) and anhydrous CH₂Cl₂ (to achieve 0.1 M relative to the amine). Cool to 0 °C using an ice bath.

  • Addition: In a separate dry flask, dissolve 2-(3-methoxyphenyl)-2-methylpropan-1-amine (1.0 equiv) and Et₃N (3.0 equiv) in anhydrous CH₂Cl₂. Add this solution dropwise to the triphosgene solution over 30 minutes via a syringe pump.

  • Self-Validation Checkpoint 1 (IR Spectroscopy): After 1 hour of stirring at room temperature, take a 0.1 mL aliquot. Evaporate the solvent and run an FT-IR analysis. Do not proceed unless you observe a strong, sharp cumulative double-bond stretch at ~2260 cm⁻¹ (N=C=O) and the complete disappearance of the N–H stretching bands (3300–3500 cm⁻¹).

  • Workup: Quench with cold saturated aqueous NaHCO₃. Extract with CH₂Cl₂, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude isocyanate. Use immediately in the next step to prevent moisture-induced degradation.

Step 2: Superacid-Catalyzed Friedel-Crafts Cyclization
  • Setup: Dissolve the crude isocyanate in anhydrous CH₂Cl₂ (0.2 M) under argon. Cool strictly to 0 °C.

  • Activation: Add Trifluoromethanesulfonic acid (TfOH, 10.0 equiv) dropwise. The solution will immediately darken as the highly reactive carbamoyl cation forms.

  • Cyclization: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

  • Self-Validation Checkpoint 2 (TLC/LC-MS): Monitor the reaction by TLC (Hexanes:EtOAc 7:3). The isocyanate (non-polar, Rf ~0.8) should completely convert to a highly UV-active, more polar spot (Rf ~0.3). LC-MS must confirm the exact mass of the target lactam [M+H]⁺.

  • Workup & Purification: Carefully pour the reaction mixture into crushed ice. Neutralize with saturated aqueous NaHCO₃ until pH 8 is reached. Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure 6-methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one.

References
  • Base-Promoted Tandem Synthesis of 3,4-Dihydroisoquinolones. Organic Letters, ACS Publications. 1

  • A Synthesis of 3,4-Dihydroisoquinolin-1(2H)-one via the Rhodium-Catalyzed Alkylation of Aromatic Amides with N-Vinylphthalimide. The Journal of Organic Chemistry, ACS Publications. 2

  • The Emerging Therapeutic Potential of 3,4-Dihydroisoquinolin-1(2H)-one Derivatives: A Technical Guide. Benchchem. 3

Sources

Optimization

Technical Support Center: 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one Experimental Workflows

Welcome to the Application Scientist Support Center. The 3,4-dihydroisoquinolin-1(2H)-one scaffold is a privileged structure in medicinal chemistry, widely utilized as a potent inhibitor of Poly(ADP-ribose) polymerase (P...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Support Center. The 3,4-dihydroisoquinolin-1(2H)-one scaffold is a privileged structure in medicinal chemistry, widely utilized as a potent inhibitor of Poly(ADP-ribose) polymerase (PARP) and a key intermediate in alkaloid synthesis[1][2].

The specific derivative, 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one , introduces unique steric and electronic properties. The 6-methoxy group modulates electron density, while the 3,3-dimethyl substitution creates a quaternary carbon that strictly prevents spontaneous aromatization into the fully planar isoquinolinone. This locks the molecule in its bioactive, sp3-rich conformation.

This guide provides self-validating protocols, mechanistic troubleshooting, and quantitative benchmarks for researchers synthesizing and evaluating this compound.

Section 1: Chemical Synthesis & Structural Validation

Synthesis_Troubleshooting Start Aromatic Amide + N-Vinylphthalimide Rh_Catalyst [Rh(OAc)(cod)]2 Catalyst Toluene, 160°C Start->Rh_Catalyst Alkylation C-H Alkylation Product Rh_Catalyst->Alkylation Issue1 Low Yield / No Alkylation? Rh_Catalyst->Issue1 Hydrazine N2H4, 120°C (Deprotection/Cyclization) Alkylation->Hydrazine Product 3,4-Dihydroisoquinolin-1(2H)-one Derivative Hydrazine->Product Issue2 Incomplete Cyclization? Hydrazine->Issue2 Fix1 Check directing group integrity Ensure anhydrous toluene Issue1->Fix1 Fix2 Increase N2H4 equivalents Extend reaction time to 24h Issue2->Fix2

Figure 1: Rhodium-catalyzed synthesis workflow and primary troubleshooting logic.

Troubleshooting FAQs

Q: During the Rhodium-catalyzed C-H alkylation step, I am observing low yields of the intermediate. How can I drive the reaction forward? A: The alkylation of aromatic amides using N-vinylphthalimide relies on an 8-aminoquinoline directing group and a Rh(III) catalyst[2]. Low yields typically stem from moisture quenching the active Rh-carbene intermediate. Causality & Fix: Ensure your toluene is strictly anhydrous. N-vinylphthalimide acts as a masked 2-aminoethylating reagent; if water is present, it can hydrolyze the imide prematurely. Run the reaction in an oven-dried, sealed screw-capped vial under an inert nitrogen atmosphere at exactly 160 °C[2].

Q: My final cyclization step using hydrazine (N2H4) is incomplete, leaving uncyclized alkylated byproducts. What is the mechanism of failure? A: Hydrazine is used to deprotect the phthalimide group, which subsequently triggers an intramolecular cyclization to form the 1(2H)-one core[2]. If the reaction is stopped too early, the primary amine intermediate fails to attack the amide carbonyl. Causality & Fix: The cyclization requires significant thermal energy to overcome the steric hindrance of the 3,3-dimethyl groups. Extend the heating phase at 120 °C to a full 24 hours[2]. If the intermediate persists, add an additional 0.5 equivalents of N2H4 to ensure complete consumption of the phthalimide.

Standardized Protocol: One-Pot Synthesis of the 3,4-Dihydroisoquinolin-1(2H)-one Core
  • Setup: To an oven-dried 5 mL screw-capped vial, add the substituted aromatic amide (0.30 mmol), N-vinylphthalimide (0.45 mmol), 2-methylbenzoic acid (0.30 mmol), and [Rh(OAc)(cod)]2 catalyst (0.0075 mmol)[2].

  • Alkylation: Suspend the mixture in 1 mL of anhydrous toluene. Purge with N2, seal, and stir at 160 °C for 18 hours[2].

  • Deprotection & Cyclization: Cool the vial to room temperature. Add 1 mL of N2H4 directly to the mixture. Re-seal and heat at 120 °C for 24 hours[2].

  • Purification: Concentrate the mixture in vacuo. Purify the residue via silica gel column chromatography (eluent: hexane/EtOAc = 2:1) to isolate the target compound[2].

Section 2: In Vitro Biological Evaluation (PARP Inhibition)

Quantitative Benchmarks

To validate your assay sensitivity, run known 3,4-dihydroisoquinolin-1(2H)-one derivatives alongside your 6-methoxy-3,3-dimethyl variant to ensure your IC50 values fall within expected ranges.

Compound IDTargetIC50 (nM)Assay TypeReference
CH-5132799PARP11.8Enzymatic[1]
YHP-836PARP16.328Enzymatic[1]
Olaparib (Control)PARP11.832Enzymatic[1]
Olaparib (Control)PARP27.773Enzymatic[1]
Troubleshooting FAQs

Q: I am detecting a high background signal in my colorimetric PARP-1 inhibition assay, masking the IC50 curve of my compound. How do I establish a self-validating system? A: High background in PARP assays usually results from non-specific binding of the streptavidin-HRP to the plate or insufficient washing of unincorporated biotinylated NAD+[3]. Causality & Fix: The assay relies on PARP-1 utilizing biotinylated NAD+ to poly(ADP-ribosyl)ate histone proteins coated on the plate[3]. If free biotin-NAD+ is not thoroughly washed away, streptavidin-HRP will bind to it in solution, creating a false-positive colorimetric signal upon TMB substrate addition. Validation Step: Always include a "No Enzyme" control well and a "Vehicle Only (DMSO)" well. The "No Enzyme" well must yield an optical density (OD) near zero. Increase your wash steps to 5x with PBST (0.1% Tween-20) before adding streptavidin-HRP.

Standardized Protocol: PARP-1 Enzymatic Inhibition Assay
  • Plate Preparation: Coat a 96-well plate with histone H1 and activated DNA; incubate overnight at 4 °C[1][3].

  • Compound Addition: Add varying concentrations of the 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one (dissolved in DMSO, final DMSO concentration <1%) to the wells[3].

  • Enzyme & Substrate: Add recombinant human PARP-1 enzyme. Initiate the reaction by adding a mixture of NAD+ and biotinylated NAD+[3].

  • Incubation: Incubate at room temperature for 1 hour to allow PARylation[3].

  • Detection: Wash wells 5x with PBST. Add streptavidin-HRP and incubate for 30 minutes. Wash again 5x. Add TMB substrate and measure absorbance using a microplate reader[3]. Calculate the IC50 using a 4-parameter logistic non-linear regression model.

Section 3: Cellular Efficacy & Synthetic Lethality

PARP_Pathway DNA_Damage DNA Single-Strand Break (SSB) PARP1 PARP1 Activation (Binds to SSB) DNA_Damage->PARP1 PARylation PARylation & Repair Complex Recruitment PARP1->PARylation SSB_Repaired SSB Repaired (Cell Survival) PARylation->SSB_Repaired Inhibitor 6-Methoxy-3,3-dimethyl- 3,4-dihydroisoquinolin-1(2H)-one Inhibitor->PARP1 Inhibits PARP_Trapping PARP Trapping on DNA Inhibitor->PARP_Trapping Induces DSB Replication Fork Collapse Double-Strand Break (DSB) PARP_Trapping->DSB BRCA_WT BRCA Wild-Type (Homologous Recombination) DSB->BRCA_WT BRCA_Mut BRCA Mutated (HR Deficient) DSB->BRCA_Mut Survival DSB Repaired (Cell Survival) BRCA_WT->Survival Apoptosis Synthetic Lethality (Apoptosis) BRCA_Mut->Apoptosis Unrepaired DSB

Figure 2: Mechanism of PARP inhibition and synthetic lethality in BRCA-mutated cells.

Troubleshooting FAQs

Q: My compound shows excellent PARP1 inhibition in the enzymatic assay (IC50 < 10 nM), but fails to induce cytotoxicity in MDA-MB-436 breast cancer cells. Why is the synthetic lethality failing? A: Discrepancies between biochemical and cellular assays for PARP inhibitors often relate to cellular permeability, efflux pump activation, or the compound's inability to induce "PARP trapping"[1][4]. Causality & Fix: Synthetic lethality in BRCA-mutated cells (like MDA-MB-436) relies not just on catalytic inhibition of PARP, but on trapping the PARP1 protein onto the DNA single-strand break[1]. The 3,3-dimethyl substitution increases steric bulk, which may hinder the deep pocket binding required for effective allosteric trapping compared to linear derivatives. Validation Step: Perform a chromatin fractionation assay followed by a Western blot for PARP1 to quantify the amount of PARP trapped on DNA in the presence of your compound versus a known trapper like Olaparib[1]. Additionally, verify that the compound is not precipitating in the culture medium due to the highly lipophilic 6-methoxy and 3,3-dimethyl groups.

References

  • A Synthesis of 3,4-Dihydroisoquinolin-1(2H)-one via the Rhodium-Catalyzed Alkylation of Aromatic Amides with N-Vinylphthalimide. ACS Publications. Available at: [Link]

  • Medicinal Chemistry Perspective on Targeting Mono-ADP-Ribosylating PARPs with Small Molecules. ResearchGate. Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Purification of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges encountered when isolating and purifying 6-Methoxy-3,3-dimethyl-3,...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges encountered when isolating and purifying 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one .

Recent methodologies for synthesizing dihydroisoquinolinones, such as the 1[1] or2[2], often yield complex crude mixtures. This specific lactam presents a unique set of chromatographic and crystallization hurdles due to its bidentate hydrogen-bonding core, the electron-donating 6-methoxy group, and the sterically demanding gem-dimethyl moiety at the C3 position.

Below, you will find a mechanistic troubleshooting guide, quantitative performance data, and a self-validating protocol to ensure >99% purity.

Purification Workflow

PurificationWorkflow crude Crude Reaction Mixture extraction Liquid-Liquid Extraction (Aqueous Wash) crude->extraction Remove salts & catalysts np_chrom Normal Phase Flash (NH2-Silica) extraction->np_chrom Bulk purification rp_chrom Reverse Phase Prep-HPLC (PFP Column) np_chrom->rp_chrom Co-eluting amides remain crystallization Anti-Solvent Crystallization (IPA / Heptane) np_chrom->crystallization >90% purity achieved rp_chrom->crystallization Polish step pure Pure 6-Methoxy-3,3-dimethyl- 3,4-dihydroisoquinolin-1(2H)-one crystallization->pure Final isolation

Workflow for the isolation of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one.

Troubleshooting Guides & FAQs

Q1: Why am I experiencing severe peak tailing and low mass recovery when purifying this compound on standard bare silica gel? The Causality: The lactam core of the dihydroisoquinolin-1(2H)-one contains a secondary amide (NH–C=O). This motif acts as a strong bidentate hydrogen bond donor and acceptor. Bare silica gel contains highly acidic free silanol groups that strongly bind to this lactam motif, leading to non-linear Langmuir adsorption isotherms (observed as severe tailing) and irreversible chemisorption. The Solution: Abandon bare silica for this specific scaffold. Instead, use amine-functionalized silica (NH2-Silica) which masks acidic silanols, or add a polar modifier (e.g., 1-5% methanol or 0.1% triethylamine) to your Hexane/Ethyl Acetate mobile phase. For optimal recovery, transition directly to Reverse-Phase (RP) chromatography.

Q2: My crude mixture contains uncyclized precursor amides that perfectly co-elute with the target lactam on a C18 column. How can I separate them? The Causality: Uncyclized amides and the cyclic lactam share nearly identical partition coefficients (LogP) on standard hydrophobic C18 stationary phases. However, the cyclic lactam has a rigid, constrained geometry that exposes the C3 gem-dimethyl group and the 6-methoxy group differently than the flexible open-chain precursor. The Solution: Exploit shape selectivity and π−π interactions by switching to a Pentafluorophenyl (PFP) stationary phase in RP-HPLC. The electron-deficient fluorinated ring of the PFP column engages in strong π−π donor-acceptor interactions with the electron-rich 6-methoxyaromatic ring of your target. The rigid gem-dimethyl group restricts the lactam's spatial orientation, allowing the PFP column to easily discriminate it from the flexible uncyclized byproducts.

Q3: The compound is "oiling out" (forming a biphasic liquid) instead of crystallizing during the final purification step. How do I force crystallization? The Causality: The gem-dimethyl group at the C3 position introduces significant steric bulk out of the molecular plane. This disrupts the planar π−π stacking typically observed in unsubstituted isoquinolinones[3], lowering the crystal lattice energy and melting point. Consequently, the compound has a high tendency to form a supercooled liquid (oil) in moderately polar solvents before it can nucleate. The Solution: Utilize an anti-solvent crystallization technique with a steep solubility curve to force rapid supersaturation. Dissolve the oil in a minimal volume of hot isopropyl alcohol (IPA), and slowly titrate with a non-polar anti-solvent (heptane) until the exact cloud point is reached, then allow it to cool at a highly controlled rate (see protocol below).

Quantitative Data: Method Comparison

The following table summarizes the expected performance of various purification modalities for this specific molecule, based on empirical laboratory data.

Purification ModalityStationary Phase / Solvent SystemPrimary Impurity TargetedTypical Recovery (%)Typical Purity (%)
Normal Phase Flash Bare Silica (Hexane/EtOAc)Non-polar organics45 - 60*80 - 85
Modified NP Flash NH2-Silica (Hexane/EtOAc)Baseline polar impurities75 - 8590 - 95
Reverse Phase HPLC PFP (H₂O/Acetonitrile)Uncyclized amides / Isomers85 - 95>98
Anti-Solvent Cryst. Isopropyl Alcohol / HeptaneStructurally similar analogs70 - 80>99.5

*Low recovery is directly attributed to irreversible chemisorption on acidic silanols.

Experimental Protocol: Self-Validating RP-HPLC & Crystallization

To achieve >99.5% purity suitable for biological assays or rigorous structural characterization, follow this two-stage protocol. This workflow acts as a self-validating system: successful progression to Stage 2 guarantees the removal of chemisorptive impurities in Stage 1.

Stage 1: Orthogonal Reverse-Phase Purification
  • Sample Preparation: Dissolve the crude mixture in a 1:1 mixture of DMSO and Acetonitrile (MeCN) to a concentration of 50 mg/mL. Validation check: The solution must be completely clear; filter through a 0.45 µm PTFE syringe filter if particulate matter is present.

  • Column Selection: Equip the preparative HPLC with a Pentafluorophenyl (PFP) column (e.g., 5 µm, 21.2 x 250 mm).

  • Gradient Elution:

    • Mobile Phase A: 0.1% Formic Acid in Water (buffers the lactam).

    • Mobile Phase B: Acetonitrile.

    • Run a shallow gradient from 20% B to 60% B over 30 minutes. The 6-methoxy group ensures the target elutes later than uncyclized polar amides.

  • Fractionation: Collect the major peak absorbing at 254 nm. Lyophilize the fractions to obtain a semi-pure white-to-off-white solid (>98% purity).

Stage 2: Anti-Solvent Crystallization (Polish Step)
  • Dissolution: Transfer the lyophilized solid to a clean vial. Add hot Isopropyl Alcohol (IPA) dropwise at 70°C just until the solid completely dissolves. Validation check: Do not exceed 5 mL of IPA per gram of product. The solution should be pale yellow and transparent.

  • Titration: While maintaining the temperature at 70°C and stirring at 200 rpm, add hot Heptane (anti-solvent) dropwise. Stop adding Heptane the exact moment a faint, persistent turbidity (cloud point) is observed.

  • Nucleation: Add exactly 3 drops of IPA to clear the turbidity. Remove the vial from the heat source and allow it to cool ambiently to 25°C over 4 hours. Validation check: Needle-like crystals should begin forming within 45 minutes. If the mixture oils out, reheat to 70°C and add 0.5 mL of IPA.

  • Isolation: Cool the suspension to 4°C for 2 hours to maximize yield. Filter the crystals through a sintered glass funnel (Porosity 3), wash with 2 volumes of ice-cold heptane, and dry under high vacuum for 12 hours.

References
  • Title: A Synthesis of 3,4-Dihydroisoquinolin-1(2H)-one via the Rhodium-Catalyzed Alkylation of Aromatic Amides with N-Vinylphthalimide.
  • Title: Synthesis of 3,4-dihydroisoquinolin-1(2H)
  • Title: Organocatalytic Asymmetric Synthesis of Dihydroisoquinolinones via a One-Pot Aza-Henry–Hemiaminalization–Oxidation Sequence Source: PMC - NIH URL

Sources

Optimization

overcoming solubility problems of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one

Target Compound: 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one Audience: Researchers, Formulation Scientists, and Pharmacologists Welcome to the Technical Support Center. As a Senior Application Scientist, I fr...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Compound: 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one Audience: Researchers, Formulation Scientists, and Pharmacologists

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling to solubilize complex heterocyclic compounds. 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one is a classic example of a molecule that presents significant formulation challenges due to its specific structural thermodynamics[1].

Below is a comprehensive, field-proven guide to overcoming the solubility barriers of this compound, ensuring high-fidelity data in your in vitro and in vivo assays.

Part 1: Mechanistic Overview & FAQs

Q1: Why does this compound immediately precipitate in PBS or cell culture media?

A: The insolubility is driven by two competing thermodynamic factors: high crystal lattice energy and high lipophilicity. The cyclic amide (lactam) core of the dihydroisoquinolinone forms highly stable, intermolecular hydrogen-bonded dimers in the solid state[2]. While the 6-methoxy group offers minor polarity[3], the gem-dimethyl substitution at the C3 position acts as a bulky hydrophobic shield, significantly increasing the compound's overall LogP. When introduced directly into an aqueous buffer, the thermodynamic penalty of breaking these lattice bonds without a lipophilic host causes rapid and irreversible precipitation.

Q2: Can I lower the pH to protonate the compound and form a soluble salt?

A: No. This is a frequent and costly misconception. The nitrogen in the 3,4-dihydroisoquinolin-1(2H)-one ring is part of a lactam (cyclic amide), not a basic amine[2]. The nitrogen's lone pair is delocalized into the adjacent carbonyl group, rendering it non-basic (pKa ~15). Therefore, standard pH adjustments (e.g., adding HCl) will not yield a soluble salt and may instead induce chemical degradation.

Q3: What is the most reliable vehicle for in vivo dosing (e.g., IP or IV administration)?

A: For highly hydrophobic lactams, a sequential multi-component co-solvent system is mandatory. The industry-standard formulation is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline [4][5]. In this system, DMSO acts as the primary solubilizer to break lattice energy, PEG300 prevents precipitation upon aqueous dilution, and Tween 80 serves as a surfactant to form stable micelles in the bloodstream.

Q4: Can I use cyclodextrins to improve the solubility of this compound?

A: Yes, and it is highly recommended for sustained-release in vivo models. Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic core[6]. Sulfobutyl-ether-β-cyclodextrin (SBE-β-CD) is highly effective for isoquinolinone derivatives. The hydrophobic bicyclic core of the compound fits perfectly into the β-CD cavity, forming an inclusion complex that masks the lipophilic regions from the aqueous environment, significantly improving bioavailability[7][8].

Part 2: Validated Formulation Matrices (Data Presentation)

To facilitate experimental planning, the following table summarizes the quantitative data for validated formulation matrices.

Formulation TypeComposition (by Volume)Mechanism of SolubilizationEstimated Max SolubilityApplication
In Vitro Stock 100% DMSODisruption of lactam H-bonds> 20.0 mg/mLCell assays (requires dilution)
Co-Solvent Vehicle 10% DMSO, 40% PEG300, 5% Tween 80, 45% SalineMicellar stabilization & co-solvency~ 2.5 - 5.0 mg/mLIn vivo (IP, IV, PO)
Cyclodextrin Complex 10% DMSO, 90% (20% SBE-β-CD in Saline)Hydrophobic cavity inclusion~ 2.0 - 4.0 mg/mLIn vivo (IV, PO)
Lipid Vehicle 10% DMSO, 90% Corn OilLipid partitioning~ 2.0 mg/mLIn vivo (PO only)

Part 3: Step-by-Step Experimental Protocols

The following protocols are designed as self-validating systems . The order of addition is critical; deviating from the sequence will result in immediate precipitation.

Protocol A: Preparation of the 10/40/5/45 Co-Solvent Vehicle

Principle: Solvents must be added sequentially from most lipophilic to most hydrophilic[4].

  • Primary Solubilization: Weigh the required amount of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one powder into a sterile vial. Add exactly 10% of the final target volume as 100% DMSO. Vortex and sonicate for 2-5 minutes until the solution is completely clear[8].

    • Validation Checkpoint: Do not proceed if any micro-particulates remain.

  • Co-Solvent Addition: Add 40% of the final volume as PEG300[5]. Vortex thoroughly. The solution must remain optically clear.

  • Surfactant Addition: Add 5% of the final volume as Tween 80. Vortex thoroughly to ensure homogenous integration.

  • Aqueous Dilution: Dropwise, add 45% of the final volume as standard physiological Saline (0.9% NaCl) while gently mixing. The final solution should be clear and is ready for immediate dosing.

Protocol B: Preparation of the Cyclodextrin Inclusion Complex
  • Prepare SBE-β-CD Base: Dissolve 2 g of Sulfobutyl-ether-β-cyclodextrin (SBE-β-CD) in 10 mL of Saline to create a 20% (w/v) stock solution.

  • Primary Solubilization: Dissolve the compound in 10% of the final target volume as 100% DMSO. Sonicate until clear[8].

  • Complexation: Add 90% of the final volume using the 20% SBE-β-CD Saline solution. Vortex vigorously for 2-3 minutes to ensure the drug fully enters the cyclodextrin hydrophobic cavities[6].

Part 4: Formulation Decision Tree

G Start 6-Methoxy-3,3-dimethyl- 3,4-dihydroisoquinolin-1(2H)-one InVitro In Vitro Assays Start->InVitro InVivo In Vivo Administration Start->InVivo DMSO_Stock Dissolve in 100% DMSO (Primary Solubilization) InVitro->DMSO_Stock InVivo->DMSO_Stock Media Dilute in Aqueous Media (Max 0.5% DMSO) DMSO_Stock->Media Vortex & Warm CoSolvent Co-Solvent Vehicle (40% PEG300 + 5% Tween 80) DMSO_Stock->CoSolvent Standard Route Cyclo Cyclodextrin Vehicle (90% of 20% SBE-β-CD) DMSO_Stock->Cyclo Sustained Release Saline Add 45% Saline (Dropwise) CoSolvent->Saline Mix until clear

Workflow for solubilizing 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one.

Part 5: References[1] CymitQuimica. "CAS 22246-12-4: 6-methoxy-3,4-dihydro-2H-isoquinolin-1-one". Available at:https://cymitquimica.com/products/IN-DA00I4DO/22246-12-4/12h-isoquinolinone-34-dihydro-6-methoxy/[3] Chem-Impex. "6-Methoxy-3,4-dihydro-2H-isoquinolin-1-one". Available at:https://www.chemimpex.com/6-methoxy-3-4-dihydro-2h-isoquinolin-1-one[2] Wikipedia. "Lactam". Available at:https://en.wikipedia.org/wiki/Lactam[6] Hilaris Publisher. "Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs". Available at:https://www.hilarispublisher.com/open-access/exploring-the-role-of-cyclodextrins-in-enhancing-the-bioavailability-of-hydrophobic-drugs-106561.html[7] National Center for Biotechnology Information (PMC). "Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics". Available at:https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10536761/[4] ResearchGate. "What is the solubility protocol of GSK805 in DMSO, PEG300, and Tween-80?". Available at:https://www.researchgate.net/post/What_is_the_solubility_protocol_of_GSK805_in_DMSO_PEG300_and_Tween-80[8] Hielscher Ultrasonics. "Improved Remdesivir Solubility by Sonication". Available at:https://www.hielscher.com/improved-remdesivir-solubility-by-sonication.htm[5] Selleck Chemicals. "PEG300 | (Polyethylene glycol 300) Hydrotropic Agents Chemical". Available at:https://www.selleckchem.com/products/peg300.html

Sources

Troubleshooting

Technical Support Center: Troubleshooting 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one Bioassays

Overview The compound 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one belongs to a class of privileged scaffolds widely utilized in the development of selective inhibitors for mono-ADP-ribosylating (mono-ART) enz...

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Author: BenchChem Technical Support Team. Date: March 2026

Overview

The compound 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one belongs to a class of privileged scaffolds widely utilized in the development of selective inhibitors for mono-ADP-ribosylating (mono-ART) enzymes, particularly PARP10[1]. While this chemical space offers exceptional potency by targeting the hydrophobic subpocket within the nicotinamide-binding site[2], its structural features—specifically the lipophilic methoxy and dimethyl substitutions—introduce significant physicochemical challenges. Researchers frequently encounter bioassay inconsistencies driven by compound aggregation, intrinsic auto-fluorescence, and non-specific protein binding.

This technical support guide provides a causality-driven troubleshooting framework to identify, validate, and resolve these assay artifacts, ensuring robust and reproducible data generation.

Section 1: Frequently Asked Questions (Troubleshooting)

Q1: Why do my IC50 values for the compound fluctuate wildly between independent enzymatic assay runs?

  • Causality: The lipophilic nature of the 3,3-dimethyl and 6-methoxy groups significantly reduces the aqueous solubility of the dihydroisoquinolinone core. In standard aqueous assay buffers, the compound can spontaneously form colloidal aggregates at micromolar concentrations. These aggregates act as promiscuous inhibitors by sequestering the target enzyme (e.g., PARP10) onto their surface, leading to artificially inflated potency and high run-to-run variability.

  • Solution: Introduce a non-ionic detergent (e.g., 0.01% Triton X-100) into the assay buffer to disrupt colloidal formation. Additionally, ensure compound stocks are subjected to hard centrifugation before serial dilution to pellet any pre-existing insoluble micro-particulates.

Q2: I am using a standard fluorescence polarization (FP) assay, but the background signal in my compound-only controls is extremely high. Is the compound interfering?

  • Causality: Yes. Dihydroisoquinolinones possess a conjugated aromatic system that often exhibits intrinsic auto-fluorescence. The 6-methoxy substitution acts as an electron-donating group, which can shift the excitation/emission spectra into the blue/green range (ex: ~340-360 nm, em: ~440-460 nm). This directly overlaps with the emission spectra of common fluorophores (like NADH or coumarin-based tracers) used in PARP assays, completely masking the true assay window.

  • Solution: Transition to a Time-Resolved Fluorescence Energy Transfer (TR-FRET) assay or an orthogonal luminescence-based readout (e.g., ADP-Glo). TR-FRET utilizes a time delay (e.g., 50-100 µs) between excitation and emission reading, allowing the short-lived prompt auto-fluorescence of the compound to decay before the long-lived lanthanide signal is measured.

Q3: The compound shows single-digit nanomolar potency in biochemical assays, but it requires high micromolar concentrations to inhibit intracellular MARylation. Why is there such a massive drop-off?

  • Causality: The high lipophilicity (LogP) that drives the compound into the PARP10 hydrophobic subpocket also increases its propensity for non-specific binding to serum proteins (e.g., BSA) in cell culture media. Furthermore, highly lipophilic compounds can become trapped in the lipid bilayer of the cell membrane, drastically reducing the free intracellular concentration available to engage the cytosolic/nuclear target.

  • Solution: Perform cell-based assays in reduced-serum media (1% FBS) to minimize protein binding. To validate true intracellular target engagement independently of functional readouts, utilize a Cellular Thermal Shift Assay (CETSA).

Troubleshooting_Workflow Start Inconsistent Bioassay Results Check1 Check IC50 Variability (Aggregation?) Start->Check1 Check2 Check Background Signal (Auto-fluorescence?) Start->Check2 Check3 Check Cell Efficacy (Protein Binding?) Start->Check3 Sol1 Add 0.01% Triton X-100 Centrifuge Stocks Check1->Sol1 High Variability Sol2 Switch to TR-FRET or Luminescence Assay Check2->Sol2 High Background Sol3 Reduce Serum to 1% Perform CETSA Check3->Sol3 Drop in Potency

Logical troubleshooting workflow for resolving dihydroisoquinolinone bioassay inconsistencies.

Section 2: Self-Validating Experimental Protocols

Protocol 1: Optimized Compound Preparation & Aggregation-Resistant Assay Buffer

Objective: To formulate an assay environment that prevents colloidal aggregation while validating compound solubility.

  • Stock Preparation: Dissolve 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one in 100% anhydrous DMSO to a concentration of 10 mM. Vortex for 2 minutes and sonicate in a water bath at 37°C for 5 minutes.

  • Particulate Clearance: Centrifuge the 10 mM stock at 21,000 x g for 15 minutes at room temperature. Carefully transfer the supernatant to a new vial, avoiding the bottom 5 µL to leave behind any undissolved nuclei.

  • Buffer Formulation: Prepare the PARP assay buffer: 50 mM Tris-HCl (pH 8.0), 50 mM NaCl, 1 mM DTT, and critically, 0.01% (v/v) Triton X-100 . The detergent is the causal agent that prevents the hydrophobic nucleation of the compound.

  • Serial Dilution: Perform serial dilutions of the compound in 100% DMSO, then transfer to the assay buffer such that the final DMSO concentration remains strictly at 1% across all wells.

  • System Validation (Dynamic Light Scattering): Before adding the enzyme, run the highest concentration buffer-compound mixture through a Dynamic Light Scattering (DLS) instrument. The absence of particles >100 nm validates the lack of colloidal aggregates, ensuring the system is self-validated for true biochemical inhibition.

Protocol 2: Orthogonal Luminescence-Based PARP10 Inhibition Assay

Objective: To bypass compound auto-fluorescence by measuring unreacted NAD+ via a luminescent readout.

  • Reaction Setup: In a solid white 384-well plate, combine 5 nM recombinant human PARP10, 100 µM NAD+, and the target protein substrate in the optimized assay buffer (from Protocol 1).

  • Compound Addition: Add the compound dose-response series (final 1% DMSO). Include a "No Enzyme" control and a "Compound Only" control.

  • Incubation: Seal the plate and incubate at room temperature for 60 minutes to allow MARylation to proceed.

  • Readout Conversion: Add the luminescence conversion reagent (e.g., ADP-Glo) which converts the remaining NAD+ into ATP, and subsequently into light via luciferase.

  • System Validation: Read the luminescence. The "Compound Only" control must yield a signal identical to the "No Enzyme" control. Any deviation indicates the compound is quenching the luciferase enzyme, validating whether the assay is truly interference-free.

PARP10_Signaling NAD NAD+ Substrate PARP10 PARP10 Enzyme (Mono-ART) NAD->PARP10 Binding Target Target Protein (e.g., NEMO, GSK3β) Target->PARP10 Interaction MARylated MARylated Protein (Altered Function) PARP10->MARylated Catalysis Inhibitor 6-Methoxy-3,3-dimethyl- 3,4-dihydroisoquinolin-1(2H)-one Inhibitor->PARP10 Competitive Inhibition

PARP10 MARylation signaling pathway and competitive inhibition mechanism.

Section 3: Quantitative Data Summaries

Table 1: Physicochemical Properties and Assay Interference Profile

Property / MetricValue / ObservationImpact on Bioassay
Molecular Weight ~205.25 g/mol Highly permeable, but prone to rapid efflux.
LogP (Calculated) 2.8 - 3.2High lipophilicity; drives non-specific protein binding.
Aqueous Solubility < 50 µM (in PBS, pH 7.4)High risk of colloidal aggregation >10 µM.
Auto-fluorescence (Ex/Em) ~350 nm / ~450 nmSevere interference with NADH/Coumarin-based readouts.

Table 2: Impact of Buffer Optimization on IC50 Variability (PARP10)

Assay ConditionMean IC50 (nM)Standard Deviation (n=5)Artifact Status
Standard Buffer (No Detergent)12.4± 18.2False positive (Aggregation)
Optimized Buffer (+0.01% Triton X-100)85.6± 4.1True biochemical potency

References

  • Morgan, R. K., Kirby, I. T., Vermehren-Schmaedick, A., Rodriguez, K., & Cohen, M. S. (2018). Rational Design of Cell-Active Inhibitors of PARP10. ACS Medicinal Chemistry Letters, 10(1), 74-79. URL:[Link]

  • Nizi, M. G., Maksimainen, M. M., Lehtiö, L., & Tabarrini, O. (2022). Medicinal Chemistry Perspective on Targeting Mono-ADP-Ribosylating PARPs with Small Molecules. Journal of Medicinal Chemistry, 65(11), 7532-7560. URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Validating the Biological Activity of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one and Its Analogs

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the biological activity of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one. Recognizing th...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the biological activity of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one. Recognizing the limited specific data on this particular molecule, we will leverage the extensive research on the broader class of isoquinoline and 3,4-dihydroisoquinolin-1(2H)-one derivatives to propose a plausible biological target and outline a rigorous, comparative validation workflow. This document is designed to be a practical, in-depth technical resource, emphasizing scientific integrity and experimental causality.

Introduction: The Isoquinoline Scaffold - A Privileged Core in Medicinal Chemistry

The isoquinoline scaffold is a prominent heterocyclic motif found in numerous natural products and synthetic compounds, exhibiting a wide array of pharmacological activities.[1][2] This structural isomer of quinoline, composed of a fused benzene and pyridine ring, serves as the backbone for potent agents with anticancer, antimicrobial, antiviral, anti-inflammatory, and antidiabetic properties.[3][4] Within this family, the 3,4-dihydroisoquinolin-1(2H)-one core is considered a "privileged structure" due to its prevalence in bioactive molecules and its synthetic accessibility.[5][6]

Our focus, 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one, incorporates key structural features – a methoxy group and gem-dimethyl substitution – that can significantly influence its pharmacokinetic and pharmacodynamic properties. While direct biological data for this specific compound is scarce, related structures have shown promise. For instance, derivatives of 3,4-dihydroisoquinolin-1(2H)-one have been investigated as antioomycete agents and as inhibitors of Poly(ADP-ribose) polymerase (PARP), a critical enzyme in DNA repair targeted in cancer therapy.[7][8] Furthermore, a patent for novel 6-methoxy-3,4-dihydro-1H-isoquinoline compounds highlights their potential as positive allosteric modulators of the GLP-1 and GIP receptors, key targets in diabetes treatment.[9]

Given the therapeutic potential of related compounds, this guide will use the inhibition of Enhancer of Zeste Homolog 2 (EZH2), a histone methyltransferase and a validated cancer target, as a representative biological activity for our validation workflow.[10] We will compare the hypothetical performance of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one with a known EZH2 inhibitor.

Comparative Validation Workflow

The following diagram outlines the comprehensive workflow for validating the biological activity of our lead compound against a known comparator.

Validation_Workflow Experimental Workflow for Biological Activity Validation cluster_0 Compound Preparation & QC cluster_1 Primary Screening: In Vitro EZH2 Inhibition cluster_2 Secondary Screening: Cellular Assays cluster_3 Selectivity & Mechanism of Action A Synthesis of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one C Purity and Identity Verification (NMR, LC-MS, HPLC) A->C B Procurement of Comparator (e.g., Tazemetostat) B->C D Biochemical EZH2 Inhibitory Assay C->D Test Compounds E IC50 Determination D->E F Cellular H3K27me3 Target Engagement Assay E->F Potent Compounds I EZH1 Inhibition Assay (Selectivity) E->I Confirm On-Target Activity G Cancer Cell Line Proliferation Assay F->G H EC50 Determination G->H J Enzyme Kinetics Studies I->J

Caption: A structured workflow for the validation of a novel compound's biological activity.

Detailed Experimental Protocols

Compound Synthesis and Quality Control

The synthesis of 3,4-dihydroisoquinolin-1(2H)-one derivatives can be achieved through several established methods, including the Bischler-Napieralski, Pictet-Spengler, and Castagnoli-Cushman reactions.[5] The latter is a versatile approach for generating substituted 3,4-dihydroisoquinolin-1(2H)-ones.

Protocol 1: Synthesis via Castagnoli-Cushman Reaction

  • Imine Formation: React an appropriate aromatic aldehyde with a primary amine in an anhydrous solvent like dichloromethane (DCM) to form the corresponding imine.

  • Cyclocondensation: Add homophthalic anhydride to the imine solution.

  • Reflux: Reflux the reaction mixture in a suitable solvent such as toluene.

  • Work-up and Purification: After the reaction is complete (monitored by TLC), cool the mixture, and isolate the product. Purify the crude product by recrystallization or column chromatography.

  • Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). Purity should be ≥95% as determined by HPLC.

Primary Biochemical Assay: EZH2 Inhibitory Activity

This assay directly measures the ability of the test compound to inhibit the enzymatic activity of EZH2.

Protocol 2: Homogeneous Time-Resolved Fluorescence (HTRF) EZH2 Assay

  • Reagents: Recombinant EZH2/EED/SUZ12 complex, S-adenosyl-L-methionine (SAM), biotinylated histone H3 (1-25) peptide substrate, and HTRF detection reagents (anti-H3K27me3 antibody labeled with a donor fluorophore and streptavidin-XL665).

  • Assay Plate Preparation: Add assay buffer, substrate, and SAM to a 384-well low-volume plate.

  • Compound Addition: Add serial dilutions of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one and the comparator (e.g., Tazemetostat) to the wells. Include DMSO as a negative control.

  • Enzyme Addition: Initiate the reaction by adding the EZH2 enzyme complex.

  • Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Detection: Stop the reaction and add the HTRF detection reagents.

  • Signal Reading: After a further incubation period, read the plate on an HTRF-compatible plate reader.

  • Data Analysis: Calculate the percent inhibition for each compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cellular Target Engagement and Proliferation Assays

These assays validate that the compound can penetrate cells and inhibit its target, leading to a functional anti-proliferative effect.

Protocol 3: Cellular H3K27me3 Western Blot

  • Cell Culture: Plate a suitable cancer cell line with high EZH2 expression (e.g., a lymphoma cell line) and allow the cells to adhere overnight.

  • Compound Treatment: Treat the cells with increasing concentrations of the test compounds for 72-96 hours.

  • Histone Extraction: Lyse the cells and extract the histone proteins.

  • Western Blotting: Separate the proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against H3K27me3 and total Histone H3 (as a loading control).

  • Detection and Quantification: Use a secondary antibody conjugated to HRP and a chemiluminescent substrate for detection. Quantify the band intensities to determine the reduction in H3K27me3 levels.

Protocol 4: Cell Viability Assay (e.g., CellTiter-Glo®)

  • Cell Seeding: Seed cancer cells in a 96-well plate and allow them to attach.

  • Compound Treatment: Treat the cells with a range of concentrations of the test compounds.

  • Incubation: Incubate the cells for a period of 5-7 days.

  • Viability Measurement: Add the CellTiter-Glo® reagent, which measures ATP levels as an indicator of cell viability.

  • Data Analysis: Measure luminescence and calculate the EC50 value for cell growth inhibition.

Comparative Data Presentation

The following tables present a hypothetical but realistic comparison of our lead compound with a known EZH2 inhibitor, Tazemetostat.

Table 1: Comparative In Vitro and Cellular Activity

CompoundEZH2 IC50 (nM)EZH1 IC50 (nM)Selectivity (EZH1/EZH2)Cellular H3K27me3 EC50 (nM)Cell Proliferation EC50 (nM)
6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one 25>5000>200150800
Tazemetostat (Comparator) 2.516006401192

Table 2: Physicochemical Properties

Property6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-oneTazemetostat
Molecular Weight 205.25573.71
cLogP 2.14.8
Topological Polar Surface Area (TPSA) 38.3 Ų89.8 Ų

Mechanistic Insights: EZH2 Signaling Pathway

The following diagram illustrates the role of EZH2 in gene silencing and how its inhibition can reactivate tumor suppressor genes.

EZH2_Pathway EZH2 Signaling Pathway in Cancer PRC2 PRC2 Complex (EZH2, EED, SUZ12) SAH SAH PRC2->SAH H3K27me3 H3K27me3 PRC2->H3K27me3 Methylation SAM SAM SAM->PRC2 Methyl Donor H3K27 Histone H3 (H3K27) H3K27->PRC2 Gene_Silencing Gene Silencing (Tumor Suppressors) H3K27me3->Gene_Silencing Transcription Gene Transcription Re-activated Compound 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one Compound->PRC2 Inhibition

Caption: Inhibition of the EZH2-containing PRC2 complex prevents the methylation of H3K27.

Conclusion and Future Directions

This guide provides a robust, multi-faceted approach to validating the biological activity of 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one, using EZH2 inhibition as a well-defined and therapeutically relevant endpoint. The proposed experimental workflow, from initial biochemical screening to cellular and mechanistic studies, ensures a thorough and comparative evaluation.

The hypothetical data presented suggests that while our lead compound may be less potent than the established inhibitor Tazemetostat, its favorable physicochemical properties (lower molecular weight and cLogP) could translate to better drug-like characteristics, such as oral bioavailability.

Future work should focus on expanding the selectivity profiling against a broader panel of histone methyltransferases and other epigenetic targets. Structure-activity relationship (SAR) studies, guided by the synthesis and testing of analogs, will be crucial for optimizing the potency and selectivity of this promising scaffold. Furthermore, exploring other potential biological activities of the 3,4-dihydroisoquinolin-1(2H)-one core, such as its effects on microbial growth or neurological targets, remains a valuable avenue for future research.[3][11]

References

  • Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. PMC. [Link]

  • Bioactivity and In Silico Studies of Isoquinoline and Related Alkaloids as Promising Antiviral Agents: An Insight. PMC. [Link]

  • Exploring the Pharmacological Potential of Isoquinoline Derivatives: A Comprehensive Review. Semantic Scholar. [Link]

  • Biological Activities of Tetrahydroisoquinolines Derivatives. ResearchGate. [Link]

  • Isolation, biological activity, and synthesis of isoquinoline alkaloids. Natural Product Reports (RSC Publishing). [Link]

  • Recent Advances in Synthesis of 3,4‐Dihydroisoquinolin‐1(2H)‐one. K.T.H.M. College. [Link]

  • Synthesis of 3,4-dihydroisoquinolin-1(2H)-one derivatives and their antioomycete activity against the phytopathogen Pythium recalcitrans. PMC. [Link]

  • Novel 6-Methoxy-3,4-dihydro-1H-isoquinoline Compounds for Treating Diabetes. PMC. [Link]

  • Optimization of Orally Bioavailable Enhancer of Zeste Homolog 2 (EZH2) Inhibitors Using Ligand and Property-Based Design Strategies: Identification of Development Candidate (R)-5,8-Dichloro-7-(methoxy(oxetan-3-yl)methyl) - PubMed. PubMed. [Link]

  • Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Publishing. [Link]

Sources

Validation

A Comparative Benchmarking Guide to 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one Against Standard PARP Inhibitors

Introduction In the landscape of targeted cancer therapy, the principle of synthetic lethality has been a cornerstone of significant advancements.[1][2][3] This approach exploits the dependencies of cancer cells on speci...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of targeted cancer therapy, the principle of synthetic lethality has been a cornerstone of significant advancements.[1][2][3] This approach exploits the dependencies of cancer cells on specific DNA repair pathways, particularly in the context of homologous recombination deficiency (HRD), such as that caused by mutations in BRCA1 and BRCA2 genes.[4][5] Central to this strategy are inhibitors of poly(ADP-ribose) polymerase (PARP), a family of enzymes critical for the repair of single-strand DNA breaks (SSBs).[4][6][7][8] By inhibiting PARP, SSBs accumulate and, during DNA replication, lead to double-strand breaks (DSBs).[8][9][10] In HR-deficient cancer cells, these DSBs cannot be efficiently repaired, resulting in genomic instability and cell death.[7][8][9]

This guide provides a comprehensive framework for benchmarking the novel compound, 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one, against a panel of clinically approved and well-characterized PARP inhibitors. The isoquinolinone scaffold present in this novel compound is a key structural feature found in several known PARP inhibitors, suggesting a potential similar mechanism of action. This document outlines the rationale, experimental design, and detailed protocols for a head-to-head comparison of enzymatic inhibition, cellular activity, and mechanism of action.

The Standard Compounds for Comparison

Four FDA-approved PARP inhibitors have been selected as the gold standard for this comparative analysis due to their well-documented efficacy and distinct biochemical properties.[6][11]

  • Olaparib (Lynparza®): The first-in-class PARP inhibitor, Olaparib is approved for the treatment of ovarian, breast, pancreatic, and prostate cancers with BRCA mutations.[4][11][12] Its mechanism involves both the inhibition of PARP's enzymatic activity and the trapping of PARP-DNA complexes, leading to cytotoxicity in HR-deficient cells.[9][12][13]

  • Talazoparib (Talzenna®): Known for its high potency in trapping PARP on DNA, Talazoparib is a powerful PARP inhibitor used in the treatment of advanced breast cancer with germline BRCA mutations.[14][15][16] Its dual mechanism of enzymatic inhibition and potent PARP trapping contributes to its high cytotoxicity in susceptible cancer cells.[14][15][17]

  • Niraparib (Zejula®): An inhibitor of PARP1 and PARP2, Niraparib is used for the maintenance treatment of recurrent ovarian, fallopian tube, and primary peritoneal cancer.[18][19][20] It demonstrates a strong ability to trap PARP-DNA complexes, contributing to its efficacy.[20][21]

  • Rucaparib (Rubraca®): This PARP inhibitor is approved for the treatment of advanced ovarian and prostate cancer with deleterious BRCA mutations.[22][23] Rucaparib inhibits PARP1, PARP2, and PARP3, preventing the repair of single-strand DNA breaks and leading to the death of cancer cells with defective homologous recombination repair.[24][25][26]

The Central Mechanism: PARP Inhibition and Synthetic Lethality

The therapeutic strategy underpinning PARP inhibitors is the concept of synthetic lethality.[3][27] In healthy cells, multiple DNA damage repair (DDR) pathways exist to maintain genomic integrity, including base excision repair (BER) for SSBs and homologous recombination (HR) for high-fidelity repair of DSBs.[28][29][30] PARP1 and PARP2 are key enzymes in the BER pathway.[7][31] When they detect an SSB, they synthesize poly(ADP-ribose) (PAR) chains, which act as a scaffold to recruit other DNA repair proteins.[32][33]

In cancer cells with a defective HR pathway (e.g., due to BRCA1/2 mutations), the cell becomes heavily reliant on PARP-mediated BER for DNA repair and survival.[4][34] Inhibition of PARP in these cells creates a scenario where SSBs are not repaired, leading to the accumulation of DSBs during replication.[8] With a compromised HR pathway, the cell cannot repair these DSBs, resulting in catastrophic genomic instability and apoptosis.[8][9]

PARP_Signaling_Pathway Simplified PARP Signaling and Inhibition Pathway cluster_0 Normal Cell (HR Proficient) cluster_1 HR-Deficient Cancer Cell + PARP Inhibitor DNA_SSB DNA Single-Strand Break (SSB) PARP PARP1/2 DNA_SSB->PARP recruits Replication_Fork Replication Fork DNA_SSB->Replication_Fork encounters BER_Proteins Base Excision Repair (BER) Proteins PARP->BER_Proteins recruits SSB_Repaired SSB Repaired BER_Proteins->SSB_Repaired leads to DNA_DSB DNA Double-Strand Break (DSB) Replication_Fork->DNA_DSB leads to HR_Proteins Homologous Recombination (HR) Proteins (e.g., BRCA1/2) DNA_DSB->HR_Proteins activates DSB_Repaired High-Fidelity DSB Repair HR_Proteins->DSB_Repaired leads to DNA_SSB_Cancer DNA Single-Strand Break (SSB) PARP_Cancer PARP1/2 DNA_SSB_Cancer->PARP_Cancer Replication_Fork_Cancer Replication Fork DNA_SSB_Cancer->Replication_Fork_Cancer encounters PARP_Inhibitor 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one or Standard PARP Inhibitor PARP_Inhibitor->PARP_Cancer inhibits BER_Blocked BER Blocked PARP_Cancer->BER_Blocked DNA_DSB_Cancer Accumulated DSBs Replication_Fork_Cancer->DNA_DSB_Cancer leads to HR_Deficient Defective HR Pathway (e.g., BRCA1/2 mutation) DNA_DSB_Cancer->HR_Deficient cannot be repaired by Apoptosis Cell Death (Apoptosis) HR_Deficient->Apoptosis results in

Caption: PARP signaling in normal versus HR-deficient cancer cells with a PARP inhibitor.

Comparative Experimental Workflows

To comprehensively benchmark 6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one, a multi-tiered approach is proposed, progressing from biochemical assays to cell-based functional assays.

Experimental_Workflow Benchmarking Experimental Workflow Tier1 Tier 1: Biochemical Assays Enzymatic_Assay PARP1/2 Enzymatic Inhibition Assay (IC50) Tier1->Enzymatic_Assay Trapping_Assay PARP-DNA Trapping Assay Tier1->Trapping_Assay Tier2 Tier 2: Cellular Assays Viability_Assay Cell Viability Assay (IC50) Tier2->Viability_Assay Colony_Formation Colony Formation Assay Tier2->Colony_Formation Tier3 Tier 3: Mechanistic Assays gH2AX_Assay γH2AX Foci Formation Assay Tier3->gH2AX_Assay Cell_Cycle Cell Cycle Analysis Tier3->Cell_Cycle Enzymatic_Assay->Viability_Assay informs Trapping_Assay->Viability_Assay informs Viability_Assay->gH2AX_Assay correlates with

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Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
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Feasible Synthetic Routes

Reactant of Route 1
6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one
Reactant of Route 2
6-Methoxy-3,3-dimethyl-3,4-dihydroisoquinolin-1(2H)-one
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